Trt-D-Ser-OH

Core Science & Biosynthesis

The Strategic Imperative of Trt-D-Ser-OH in Modern Peptide Synthesis: A Technical Guide

This guide provides an in-depth technical analysis of the strategic use of Nα-Fmoc-O-trityl-D-serine (Fmoc-D-Ser(Trt)-OH) in solid-phase peptide synthesis (SPPS). It is intended for researchers, scientists, and drug development professionals seeking to enhance the stability, bioavailability, and therapeutic potential of synthetic peptides. We will explore the foundational principles of orthogonal protection and the incorporation of D-amino acids, delve into the specific chemistry and application of Trt-D-Ser-OH, and provide detailed, field-proven protocols for its successful implementation.

Part 1: Foundational Principles

The Paradigm of Orthogonal Protection in Solid-Phase Peptide Synthesis (SPPS)

Solid-phase peptide synthesis (SPPS) has revolutionized the way we create peptides, allowing for the stepwise assembly of amino acids on a solid support. The success of this methodology hinges on a concept known as orthogonal protection . In essence, we must temporarily mask the reactive functional groups on the amino acid side chains and the α-amino group to prevent unwanted side reactions during peptide bond formation.[1][2] An orthogonal strategy employs multiple classes of protecting groups, each of which can be selectively removed under specific chemical conditions without affecting the others.[2]

The most prevalent strategy in modern peptide synthesis is the Fmoc/tBu approach. Here, the α-amino group is protected by the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group, while the side chains are protected by acid-labile groups such as tert-butyl (tBu) and, the focus of this guide, trityl (Trt).[2][3] This orthogonality is the cornerstone of controlled, high-fidelity peptide synthesis.

Orthogonal protection in Fmoc-SPPS.

The Strategic Advantage of D-Amino Acids in Peptide Therapeutics

Peptides composed exclusively of naturally occurring L-amino acids are often poor drug candidates due to their rapid degradation by proteases in the body. The incorporation of D-amino acids, the non-natural mirror images of L-amino acids, is a powerful strategy to overcome this limitation.[4] Peptides containing D-amino acids exhibit significantly enhanced stability against enzymatic degradation, leading to a longer in-vivo half-life and improved bioavailability.[4]

Beyond stability, the introduction of a D-amino acid can induce unique conformational changes in the peptide backbone, potentially leading to novel biological activities or improved receptor binding affinity.[5][6][7]

Peptide Type	Relative Proteolytic Stability	In-vivo Half-life	Therapeutic Potential
All L-amino acid peptide	Low	Short	Limited by degradation
D-amino acid containing peptide	High	Extended	Enhanced

Part 2: The Chemistry and Application of Trt-D-Ser-OH

Anatomy of a Key Building Block: Fmoc-D-Ser(Trt)-OH

The strategic utility of Trt-D-Ser-OH is best understood by examining its three key components:

• The Nα-Fmoc Group: This temporary protecting group is stable to acids but readily removed by a base, typically a 20% solution of piperidine in dimethylformamide (DMF), at each step of the synthesis cycle.[8]

• The D-Serine Core: The D-stereochemistry at the α-carbon provides the crucial resistance to enzymatic degradation.

• The O-Trityl (Trt) Group: The triphenylmethyl (Trt) group is a bulky, acid-labile protecting group for the hydroxyl side chain of serine.[9] Its significant steric bulk is particularly advantageous in the synthesis of "difficult" sequences, such as those rich in serine, as it helps to disrupt interchain hydrogen bonding that can lead to peptide aggregation and incomplete reactions.[10][11] While the tert-butyl (tBu) group is also commonly used for serine protection, the Trt group's bulkiness can offer superior performance in preventing aggregation.[12] The Trt group is removed during the final cleavage step with trifluoroacetic acid (TFA), which proceeds via the formation of a stable trityl cation.[13][14]

Experimental Workflow: Incorporation of Trt-D-Ser-OH in Fmoc-SPPS

The following is a generalized protocol for the manual incorporation of Fmoc-D-Ser(Trt)-OH. This can be adapted for automated synthesizers.

Step 1: Resin Preparation and Nα-Fmoc Deprotection

• Resin Swelling: Swell the resin (e.g., Rink Amide for C-terminal amides, Wang or 2-chlorotrityl for C-terminal acids) in DMF for 30-60 minutes in a reaction vessel.[15][16]

• Fmoc Deprotection: Drain the DMF and add a solution of 20% piperidine in DMF to the resin. Agitate for 5-10 minutes. Drain and repeat the treatment for another 10-15 minutes to ensure complete removal of the Fmoc group.[10][16]

• Washing: Thoroughly wash the resin with DMF (5-7 times) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.[16]

Step 2: Activation and Coupling of Fmoc-D-Ser(Trt)-OH

The significant steric hindrance of the Trt group necessitates the use of potent coupling reagents to ensure efficient amide bond formation.[17]

• Amino Acid Activation: In a separate vessel, dissolve Fmoc-D-Ser(Trt)-OH (3 equivalents relative to resin loading) and a coupling reagent such as HATU (2.9 equivalents) in DMF.[10] Add a hindered base like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine (6 equivalents) to the solution. Allow the activation to proceed for 1-2 minutes.[18]

• Coupling: Immediately add the activated amino acid solution to the deprotected peptide-resin.[10]

• Reaction: Agitate the reaction mixture at room temperature for 1-2 hours.[10]

• Monitoring and Washing: Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling. If the test is positive (blue beads), a second coupling step (double coupling) may be necessary.[17] Once the coupling is complete, wash the resin thoroughly with DMF.

SPPS cycle for incorporating Fmoc-D-Ser(Trt)-OH.

Managing Side Reactions Associated with Serine

Racemization/Epimerization: Serine is particularly susceptible to racemization (loss of stereochemical integrity) during the activation step.[19][20] This primarily occurs through the formation of a planar 5(4H)-oxazolone intermediate.[19]

Protocol to Minimize Racemization:

• Choice of Base: Use a sterically hindered base like 2,4,6-collidine instead of DIPEA.[10][21]

• Coupling Additives: Employ additives like 1-hydroxy-7-azabenzotriazole (HOAt) or Oxyma Pure, which are known to suppress racemization.[21]

• Minimize Pre-activation Time: Add the activated amino acid solution to the resin immediately after activation.[10]

• Temperature Control: Perform couplings at room temperature or below.[21]

Coupling Reagent	Base	Relative Racemization Risk
HATU/HOAt	NMM	High
HATU	DIPEA	Can induce racemization
DIC/Oxyma Pure	(Base-free)	Low

Data compiled from various sources.[10][19][21]

O-Acylation: The hydroxyl group of serine can be acylated by an activated amino acid, leading to the formation of a depsipeptide. The bulky Trt group effectively shields the hydroxyl group, significantly minimizing this side reaction.[22]

Part 3: The Final Steps: Cleavage, Deprotection, and Purification

Global Deprotection and Cleavage: Releasing the Peptide

The final step in SPPS is the simultaneous cleavage of the peptide from the resin and the removal of all side-chain protecting groups. For Trt-protected peptides, this is achieved with a cleavage cocktail containing a strong acid (TFA) and scavengers.[13][23]

The acidolysis of the Trt group generates a stable trityl cation. If not "trapped," this reactive species can re-attach to the peptide or modify sensitive residues like tryptophan (Trp), methionine (Met), and cysteine (Cys).[13][14] Scavengers are nucleophilic reagents that quench these cations.[13]

Standard Cleavage Cocktail for Trt-Protected Peptides:

• TFA (95%): The strong acid that cleaves the peptide from the resin and removes acid-labile protecting groups.[13]

• Triisopropylsilane (TIS, 2.5%): A highly effective scavenger for the trityl cation.[13][24]

• Water (2.5%): Acts as a scavenger and aids in the deprotection of other side-chain groups.[13]

Protocol for Cleavage and Peptide Precipitation:

• Resin Washing: Wash the fully synthesized peptide-resin with dichloromethane (DCM) to remove residual DMF.[13]

• Cleavage: Add the freshly prepared cleavage cocktail to the resin (approximately 10 mL per gram of resin). Agitate at room temperature for 2-3 hours. The solution may turn yellow, indicating the formation of the trityl cation.[13][25]

• Peptide Precipitation: Filter the cleavage mixture to separate the resin. Add the filtrate dropwise to a 10-fold excess of cold diethyl ether to precipitate the crude peptide.[13]

• Isolation: Centrifuge the ether suspension to pellet the peptide. Wash the pellet with cold ether (2-3 times) and dry under vacuum.[13]

Mechanism of Trt group cleavage and the role of scavengers.

Purification and Analysis

The crude peptide is typically purified by reverse-phase high-performance liquid chromatography (RP-HPLC) and its identity and purity confirmed by mass spectrometry.

Part 4: Conclusion

The use of Trt-D-Ser-OH is a sophisticated and highly effective strategy in modern peptide synthesis. It addresses two of the most significant challenges in peptide drug development: proteolytic instability and synthesis of aggregation-prone sequences. By leveraging the principles of orthogonal protection and understanding the specific chemical properties of the D-isomer and the trityl protecting group, researchers can synthesize more robust and potentially more potent peptide therapeutics. The protocols and insights provided in this guide offer a framework for the successful implementation of this valuable building block in demanding research and development programs.

Part 5: References

• CD Formulation. (n.d.). D-Amino Acid-Containing Peptide Synthesis. Retrieved from [Link]

• MDPI. (2025). An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. Retrieved from [Link]

• Journal of Biological Chemistry. (n.d.). Racemization of the substrate and product by serine palmitoyltransferase from Sphingobacterium multivorum yields two enantiomers of the product from d-serine. Retrieved from [Link]

• PubMed. (2019). Synthesis of d-Amino Acid-Containing Dipeptides Using the Adenylation Domains of Nonribosomal Peptide Synthetase. Retrieved from [Link]

• ASM Journals. (2019). Synthesis of d-Amino Acid-Containing Dipeptides Using the Adenylation Domains of Nonribosomal Peptide Synthetase. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2014). A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides. Retrieved from [Link]

• Waseda University. (n.d.). Synthesis of D-amino acid-containing dipeptides using the adenylation domains of nonribosomal peptide synthetase. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• ACS Publications. (2013). New Experimental Evidence for In-Chain Amino Acid Racemization of Serine in a Model Peptide. Retrieved from [Link]

• ResearchGate. (2018). What is the protocol for selective deprotection of trt group in SPPS of peptide using TFA/DCM? Retrieved from [Link]

• PubMed. (2014). A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides. Retrieved from [Link]

• RSC Publishing. (2016). Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation. Retrieved from [Link]

• Synpeptide. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. Retrieved from [Link]

• Nowick Laboratory. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• CBL Patras. (2010). Comparison of Fmoc-(Trt) and Fmoc-(t-Bu) Amino Acid Protection. Retrieved from [Link]

• ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. Retrieved from [Link]

• RSC Publishing. (2025). Advancing sustainable peptide synthesis: methanesulfonic acid–formic acid as a greener substitute for TFA in final global deprotection. Retrieved from [Link]

• PMC. (n.d.). Advances in Fmoc solid‐phase peptide synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Retrieved from [Link]

• IntechOpen. (n.d.). Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. Retrieved from [Link]

• Luxembourg Bio Technologies. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Retrieved from [Link]

• PubMed. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. Retrieved from [Link]

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• 5. Synthesis of d-Amino Acid-Containing Dipeptides Using the Adenylation Domains of Nonribosomal Peptide Synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 25. researchgate.net [researchgate.net]

N-Trityl-D-Serine Stability in Acidic Conditions: A Mechanistic and Methodological Whitepaper

Executive Summary

In advanced peptide synthesis and asymmetric drug development, the strategic selection of protecting groups is paramount to preserving chiral integrity. N-Trityl-D-serine (Trt-D-Ser-OH) is a critical building block wherein the massive steric bulk of the triphenylmethyl (trityl) group shields the α -amine. While it offers unparalleled protection against racemization and unwanted nucleophilic attacks, the trityl group is defined by its extreme acid lability. This whitepaper provides a comprehensive technical analysis of the stability of N-Trityl-D-serine in acidic environments, detailing the mechanistic causality of its cleavage, quantitative stability profiles, and self-validating experimental protocols for its controlled deprotection.

The Causality of Acid Sensitivity: Mechanistic Grounding

The trityl group is robust under basic conditions but highly susceptible to acidic cleavage[1]. The causality behind this acid sensitivity lies in the thermodynamic stability of the resulting cleavage products. Unlike standard protecting groups (e.g., Fmoc or Cbz) that require base-catalyzed elimination or hydrogenolysis, the N-trityl bond cleaves via a rapid SN​1 mechanism.

Upon exposure to acidic conditions, the amine nitrogen (the leaving group) is protonated. Because the trityl group is too sterically hindered to undergo an SN​2 backside attack, the reaction is forced down an SN​1 pathway. The subsequent C-N bond heterolysis is thermodynamically driven by the formation of the triphenylmethyl cation—a highly reactive species that is resonance-stabilized by the extensive delocalization of the positive charge across three phenyl rings[1]. Because N-trityl amino compounds retain their enantiopurity with >90% ee, this mechanism is highly favored in chiral synthesis[2].

Mechanistic pathway of N-Trityl cleavage and cation scavenging.

Quantitative Stability Profile: Acidic Gradients

The stability of N-Trityl-D-serine is inversely proportional to the acidity of the environment. A critical consideration specific to D-serine is the presence of the unprotected hydroxyl side-chain. Because the generated trityl cation is a powerful electrophile, failure to rapidly quench it can lead to O-tritylation of the serine side-chain or re-tritylation of the free amine.

Table 1 summarizes the deprotection kinetics and stability of N-trityl groups under various acidic conditions to guide solvent and acid selection.

Acidic Condition	Solvent System	Temp	Time to Cleavage	Scavenger Required?	Notes / Stability Profile
1-3% TFA	Dichloromethane (DCM)	25°C	5 - 30 min	Yes (e.g., TIS)	Rapid, quantitative cleavage. Standard for peptide synthesis[3].
0.1 N HCl	Hexafluoroisopropanol (HFIP)	25°C	1 - 2 hours	Optional	TFA-free alternative; highly efficient for acid-labile groups[4].
88-97% Formic Acid	Neat or Dioxane	25°C	3 min - 2 hours	No	Milder alternative to TFA; yields 85-95%[1].
50% Acetic Acid	Water / Methanol	25°C	> 12 hours	No	Trityl is relatively stable; allows orthogonal Boc deprotection[1].

Experimental Methodologies: Self-Validating Protocols

To ensure high-fidelity deprotection of N-Trityl-D-serine without side reactions, the protocol must be self-validating. This is achieved by coupling the chemical cleavage with a visual and analytical feedback loop. The trityl cation exhibits a distinct, intense yellow/orange color in solution. The addition of a silane scavenger (like Triisopropylsilane, TIS) reduces the cation to triphenylmethane, turning the solution colorless. This colorimetric shift serves as a built-in indicator of successful scavenging[3].

Protocol: Controlled Deprotection of N-Trityl-D-Serine

Materials: N-Trityl-D-serine, Anhydrous Dichloromethane (DCM), Trifluoroacetic Acid (TFA), Triisopropylsilane (TIS), Saturated Aqueous NaHCO3​ .

Step-by-Step Methodology:

• Substrate Solubilization: Dissolve N-Trityl-D-serine (1.0 eq) in anhydrous DCM to achieve a concentration of 0.1 M. Ensure the reaction flask is purged with nitrogen to prevent moisture-induced side reactions.

• Scavenger Priming: Add TIS (2.5 eq) to the solution before acidification.

  • Causality: Pre-loading the scavenger ensures that the moment the highly electrophilic trityl cation is generated, it is immediately reduced, preventing O-alkylation of the serine hydroxyl group.

• Controlled Acidification: Introduce TFA (1.0 to 3.0% v/v final concentration) dropwise at room temperature[3].

• Visual & Analytical Validation:

  • Visual: Observe the transient yellow color. If the yellow color persists for more than a few seconds, the scavenger is depleted, and additional TIS (0.5 eq) must be added until the solution remains clear.

  • Analytical: At 15 minutes, withdraw a 10 μ L aliquot, quench in NaHCO3​ , and analyze via LC-MS. The disappearance of the parent mass and the appearance of the free D-serine mass validates completion.

• Quenching and Isolation: Once LC-MS confirms >95% conversion, quench the reaction by slowly adding saturated aqueous NaHCO3​ until gas evolution ceases (pH ~7.5). Extract the aqueous layer, wash with DCM to remove the triphenylmethane byproduct, and lyophilize the aqueous phase to isolate pure D-serine.

Self-validating experimental workflow for N-Trityl deprotection.

Applications in Drug Development: The Lacosamide Paradigm

The stability and controlled lability of N-Trityl-D-serine are heavily exploited in pharmaceutical manufacturing. A prime example is the synthesis of Lacosamide, a prominent anticonvulsant drug.

During Lacosamide synthesis, the α -amine of D-serine must be protected to prevent racemization of the critical chiral center while the side-chain hydroxyl group undergoes selective O-methylation. The trityl group is ideal here: its massive steric bulk completely shields the amine, allowing high-yielding O-methylation to form O-methyl-N-trityl-D-serine[5]. Following amidation with benzylamine, the trityl group must be removed. Using the controlled acidic protocols described above, the N-trityl group is cleanly cleaved without epimerizing the α -carbon or cleaving the newly formed ether and amide bonds, yielding the Lacosamide precursor in high enantiomeric purity[5].

References

• An In-depth Technical Guide to Trityl Protecting Groups in Chemical Synthesis - BenchChem. 1

• The kinetics of the removal of the N-methyltrityl (Mtt) group during the synthesis of branched peptides - ResearchGate. 3

• New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol - ACS Publications. 4

• The 9-Phenyl-9-fluorenyl Group for Nitrogen Protection in Enantiospecific Synthesis - MDPI. 2

• An Improved Process For The Preparation Of Lacosamide - QuickCompany. 5

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• 5. An Improved Process For The Preparation Of Lacosamide [quickcompany.in]

Engineering the Future of Peptidomimetics: The Strategic Role of Trt-D-Ser-OH in Non-Natural Peptide Design

Introduction: Overcoming Native Peptide Limitations

The development of peptide-based therapeutics is historically bottlenecked by two critical flaws in native L-amino acid sequences: rapid proteolytic degradation and high conformational flexibility, which leads to poor receptor selectivity. To engineer metabolically robust and highly specific peptidomimetics, structural biologists rely on non-natural amino acid building blocks.

Among these, Trt-D-Ser-OH ( N -Trityl-D-serine, CAS: 150094-69-2) has emerged as a cornerstone reagent. By combining the stereochemical inversion of a D-amino acid with the extreme steric bulk and acid-lability of a triphenylmethyl (trityl) protecting group, Trt-D-Ser-OH provides scientists with unprecedented control over both synthetic orthogonality and the final 3D topology of the peptide backbone.

The Mechanistic Rationale: Why Trt-D-Ser-OH?

As an Application Scientist, selecting a building block is never arbitrary; it is an exercise in chemical causality. The utility of Trt-D-Ser-OH is driven by two independent but synergistic features:

A. Stereochemical Causality (The D-Enantiomer)

Endogenous proteases are highly stereoselective, evolved to cleave the peptide bonds of L-amino acids. The incorporation of D-serine acts as a "stereochemical shield," drastically extending the plasma half-life of the peptide. Furthermore, the D-configuration alters the Ramachandran dihedral angles ( ϕ , ψ ), strongly favoring the formation of β -turns. This chiral induction is critical for forcing linear peptides into the pre-organized conformations required for macrocyclization or specific metal coordination[1].

B. Orthogonal Protection (The N -Trityl Group)

In complex solid-phase peptide synthesis (SPPS), you cannot rely on a single deprotection condition. The trityl group is highly acid-labile due to the stability of the resulting triphenylmethyl carbocation. It can be selectively cleaved using 1–2% trifluoroacetic acid (TFA) in dichloromethane (DCM). This allows the chemist to unmask the N -terminus of the D-Ser residue without cleaving standard Fmoc, Boc, or tBu side-chain protections, enabling site-specific modifications such as head-to-tail cyclization.

Figure 1: Orthogonal deprotection strategy utilizing the acid-labile N-trityl group.

Advanced Application I: Synthesis of β -Lactones for Enzyme Inhibition

Context: β -lactones derived from D-serine are highly potent, covalent inhibitors of N -acylethanolamine acid amidase (NAAA), a lysosomal enzyme implicated in pain and inflammation. The β -lactone ring is highly strained, making it perfectly primed for nucleophilic attack by the catalytic cysteine of NAAA[2].

Causality of Trt-D-Ser-OH: Synthesizing a 4-membered β -lactone ring is notoriously difficult due to competing intermolecular oligomerization. The massive steric bulk of the N -trityl group physically shields the amine, preventing it from interfering while the hydroxyl group undergoes intramolecular cyclization.

Self-Validating Protocol: Mitsunobu-Driven Lactonization

• Preparation: Dissolve Trt-D-Ser-OH (1.0 eq) in anhydrous THF under an argon atmosphere to prevent moisture-induced hydrolysis.

• Activation: Cool the reaction to -78°C. Add Triphenylphosphine ( PPh3​ , 1.2 eq) and Diisopropyl azodicarboxylate (DIAD, 1.2 eq).

  • Causality: The low temperature prevents premature, uncontrolled activation. DIAD and PPh3​ activate the β -hydroxyl of the serine, turning it into a superior leaving group.

• Cyclization: Slowly warm the mixture to room temperature over 3 hours. The carboxylate oxygen performs an intramolecular SN​2 attack on the activated β -carbon, closing the 4-membered ring.

• Validation Checkpoint: Monitor via TLC. Post-purification (flash chromatography), validate the successful formation of the β -lactone ring via IR spectroscopy. A successful cyclization will present a characteristic, highly shifted C=O stretch at ~1820 cm−1 (due to ring strain), distinct from standard esters.

Quantitative Data: Stability Profiling of Serine-Derived β -Lactones

Because the β -lactone is highly reactive, its chemical stability must be tuned. Research demonstrates that modifying the side chain of these Trt-D-Ser-OH derived lactones impacts their half-life[2].

Compound Class	pH 7.4 Half-life ( t1/2​ )	pH 5.0 Half-life ( t1/2​ )	Structural Causality
Aliphatic Amides	≤ 18.0 min	≤ 28.4 min	Rapid hydrolytic opening of the β -lactone ring.
Aromatic Amides	≤ 18.0 min	≤ 28.4 min	The amide group in the side chain accelerates chemical degradation.
Alkyl Carbamates	~ 93.5 min	~ 114.6 min	Shifting to carbamate linkages significantly improves chemical stability[2].

Advanced Application II: Engineering Lanthionine Bridges

Context: Disulfide bridges are commonly used to lock peptides into active conformations, but they are rapidly reduced in the bloodstream. Replacing a disulfide with a lanthionine (thioether) bridge creates a metabolically stable, non-reducible cyclic peptide (e.g., δ -opioid receptor selective ligands)[3].

Causality of Trt-D-Ser-OH: The hydroxyl group of Trt-D-Ser-OH can be easily converted into an iodide. The D-stereocenter ensures that once the thioether is formed, the resulting macrocycle adopts the precise spatial geometry required to dock into the target receptor[3].

Self-Validating Protocol: Solid-Phase Lanthionine Synthesis

• Iodination: Treat resin-bound N -Trityl-D-serine with I2​/PPh3​ in a solvent mixture of imidazole/DCM. This converts the β -hydroxyl into a highly reactive iodoalanine derivative[3].

• Alkylation (Thioether Formation): Introduce a thiol-containing residue (e.g., S-deprotected penicillamine) in the presence of Cs2​CO3​ . The thiol displaces the iodide via nucleophilic substitution.

  • Validation Checkpoint: Perform an Ellman’s Test on a micro-cleaved sample. A transition from a positive (yellow) to a negative (colorless) result confirms the complete consumption of free thiols and successful thioether formation.

• Deprotection & Cyclization: Cleave the N -trityl group using 1% TFA. Cyclize the linear precursor using Diphenylphosphoryl azide (DPPA) and NaHCO3​ in dilute DMF to favor intramolecular closure over intermolecular aggregation[3].

Figure 2: Synthetic workflow for engineering lanthionine bridges via Trt-D-Ser-OH.

Advanced Application III: Stereospecific Macrolactones and Siderophores

In the field of anti-infectives, researchers study how bacteria uptake iron using siderophores. Trt-D-Ser-OH is utilized to synthesize chiral triscatechol siderophores (like cyclic trichrysobactin analogues)[1].

Mechanistic Insight: The chirality of the D-Ser residue is not merely structural; it is functionally deterministic. Computational modeling and circular dichroism (CD) spectroscopy reveal that steric interactions between the D-amino acid side chains and the peptide backbone physically force the coordinated Fe(III) complex to adopt a specific enantiomeric configuration ( Λ vs Δ )[4]. By using Trt-D-Ser-OH instead of its L-counterpart, scientists can synthesize diastereomers with opposing handedness to probe the exact stereospecific requirements of microbial iron-uptake receptors[1].

Conclusion

Trt-D-Ser-OH is far more than a simple protected amino acid; it is a highly engineered molecular tool. By leveraging its acid-labile trityl group, chemists can execute elegant, orthogonal synthetic routes without risking premature cleavage. Simultaneously, its D-chiral center provides the rigid conformational constraints necessary to build highly stable β -lactones, protease-resistant lanthionine bridges, and stereospecific metal-coordinating macrolactones. Mastery of this building block is essential for any scientist pushing the boundaries of modern peptidomimetic drug discovery.

References

• N-(2-Oxo-3-oxetanyl)carbamic Acid Esters as N-Acylethanolamine Acid Amidase Inhibitors: Synthesis and Structure–Activity and Structure–Property Relationships. ACS Publications (Journal of Medicinal Chemistry). URL:[Link]

• Synthesis and biological activities of cyclic lanthionine enkephalin analogues: delta-Opioid receptor selective ligands. Journal of Medicinal Chemistry (via DrugFuture). URL:[Link]

• Genomics-driven discovery of chiral triscatechol siderophores with enantiomeric Fe(III) coordination. Chemical Science (RSC Publishing). URL:[Link]

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• 3. -药物合成数据库 [drugfuture.com]
• 4. researchgate.net [researchgate.net]

Trt-D-Ser-OH solubility profile in organic solvents

An In-Depth Technical Guide to the Solubility Profile of Trt-D-Ser-OH

Executive Summary

This technical guide provides a comprehensive analysis of the solubility profile of N-Trityl-D-serine (Trt-D-Ser-OH), a critical building block in synthetic chemistry, particularly in solid-phase peptide synthesis (SPPS). Understanding the solubility of this reagent is paramount for optimizing reaction conditions, ensuring high coupling efficiency, and achieving desired purity and yield in final products. This document delves into the physicochemical properties of Trt-D-Ser-OH, the theoretical principles governing its solubility, a detailed solubility profile in common organic solvents, and a robust experimental protocol for its empirical determination. The insights provided are tailored for researchers, scientists, and drug development professionals seeking to leverage this compound with maximum efficacy.

Introduction: The Significance of Trt-D-Ser-OH

N-Trityl-D-serine is a derivative of the amino acid D-serine where the alpha-amino group is protected by a bulky trityl (triphenylmethyl, Trt) group. This protecting group is notable for its acid lability, allowing for its removal under mild acidic conditions which do not affect many other protecting groups used in peptide synthesis. The strategic use of Trt-D-Ser-OH is prevalent in the synthesis of complex peptides and peptidomimetics, where precise control over protecting group strategy is essential.

The efficiency of any synthetic step involving Trt-D-Ser-OH is fundamentally dependent on its ability to be fully dissolved in the reaction solvent. Incomplete solubilization leads to inaccurate concentration calculations, heterogeneous reaction conditions, and ultimately, failed or low-yield syntheses.[1] This guide, therefore, addresses the critical need for a detailed understanding of its solubility characteristics.

Physicochemical Properties and Structural Influence on Solubility

The solubility behavior of Trt-D-Ser-OH is a direct consequence of its molecular structure, which features a dichotomy of polar and nonpolar characteristics.

• The Trityl (Trt) Group : This large, hydrophobic triphenylmethyl group is the dominant structural feature. Its nonpolar nature dictates a strong preference for solubility in nonpolar or moderately polar aprotic organic solvents.

• The D-Serine Backbone : The core amino acid contains two polar functional groups: a carboxylic acid (-COOH) and a primary hydroxyl (-OH). These groups can participate in hydrogen bonding and would typically confer solubility in polar, protic solvents.

However, the immense steric bulk of the Trityl group significantly shields the polar backbone, limiting its interaction with highly polar solvents like water. Therefore, the overall solubility profile is skewed towards that of a large, hydrophobic molecule.

Property	Value
Chemical Name	N-(Triphenylmethyl)-D-serine
Synonym	Trt-D-Ser-OH
Molecular Formula	C₂₂H₂₁NO₃
Molecular Weight	359.41 g/mol
Appearance	Typically a white to off-white solid or powder.[2]

Theoretical Framework: "Like Dissolves Like"

The solubility of a solute in a solvent is governed by the principle that substances with similar intermolecular forces are more likely to be miscible.

• Aprotic Solvents (Polar and Nonpolar) : Solvents like Dichloromethane (DCM), N,N-Dimethylformamide (DMF), and Dimethyl sulfoxide (DMSO) are effective at solubilizing Trt-D-Ser-OH. The large, nonpolar surface area of the trityl group interacts favorably with the organic character of these solvents through van der Waals forces. Polar aprotic solvents like DMF and DMSO are particularly effective due to their ability to solvate the polar backbone without the steric hindrance challenges posed by protic solvents.

• Protic Solvents : Solvents like methanol and ethanol can interact with the carboxylic acid and hydroxyl groups via hydrogen bonding. However, the molecule's overall hydrophobicity, driven by the trityl group, limits its solubility in these solvents compared to aprotic alternatives.

• Aqueous Solvents : Due to the overwhelming hydrophobic nature of the trityl group, Trt-D-Ser-OH is expected to be practically insoluble in water.[3]

Solubility Profile in Common Organic Solvents

Table 1: Predicted Solubility Profile of Trt-D-Ser-OH

Solvent	Solvent Type	Predicted Solubility	Rationale
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	Excellent balance of polarity to solvate the backbone and organic character to dissolve the Trt group. Standard solvent for SPPS.[4]
Dimethyl sulfoxide (DMSO)	Polar Aprotic	High	Strong solvent for a wide range of organic molecules, including those with both polar and nonpolar regions.[7][8]
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	High	Similar properties to DMF, often used as an alternative in peptide synthesis.
Dichloromethane (DCM)	Nonpolar Aprotic	Moderate to High	Effectively dissolves the large hydrophobic Trt group. A common solvent for Trityl group manipulations.[9]
Tetrahydrofuran (THF)	Polar Aprotic (Ethereal)	Moderate	Good solvent for moderately polar compounds.
Acetonitrile (ACN)	Polar Aprotic	Low to Moderate	Less effective than DMF/DMSO for highly functionalized peptides, but may partially dissolve Trt-D-Ser-OH.[10]
Methanol (MeOH)	Polar Protic	Low	Hydrogen bonding capability is hindered by the Trt group; overall hydrophobicity limits solubility.
Ethanol (EtOH)	Polar Protic	Low	Similar to methanol; the increased alkyl chain length does not significantly improve solubility for this compound.[11]
Water	Polar Protic	Insoluble	The large hydrophobic Trt group dominates, preventing dissolution in aqueous media.[3][12]

Experimental Protocol for Solubility Determination

To obtain precise, application-specific solubility data, empirical determination is essential. The following protocol describes a reliable gravimetric method.[13]

Workflow for Gravimetric Solubility Determination

Caption: Gravimetric method for determining solubility.

Step-by-Step Methodology

• Preparation : Add an excess amount of Trt-D-Ser-OH solid to a vial containing a precisely measured volume (e.g., 2.0 mL) of the organic solvent to be tested. The amount should be sufficient to ensure a saturated solution with visible undissolved solid.

• Equilibration : Seal the vial to prevent solvent evaporation. Place the vial in an isothermal environment (e.g., a 25°C water bath) and agitate (e.g., using a magnetic stirrer or orbital shaker) for at least 24 hours to facilitate dissolution.[13]

• Settling : Cease agitation and allow the suspension to remain in the isothermal environment for an additional 48 hours to ensure solid-liquid equilibrium is reached.[13]

• Sampling : Carefully withdraw a precise aliquot (e.g., 1.0 mL) of the clear supernatant, taking care not to disturb the undissolved solid at the bottom.

• Filtration : Immediately filter the aliquot through a solvent-compatible 0.22 µm syringe filter (e.g., PTFE) into a pre-weighed, dry vial. This step is critical to remove any microscopic particulates.

• Solvent Evaporation : Place the vial with the filtrate in a vacuum evaporator (e.g., a rotary evaporator or centrifugal evaporator) and remove the solvent completely until a constant dry weight is achieved.

• Quantification : Accurately weigh the vial containing the dried solute residue. Subtract the initial weight of the empty vial to determine the mass of the dissolved Trt-D-Ser-OH.

• Calculation : Calculate the solubility using the formula: Solubility (mg/mL) = Mass of Residue (mg) / Volume of Aliquot (mL)

Application in Solid-Phase Peptide Synthesis (SPPS)

The high solubility of protected amino acids in DMF is the cornerstone of successful SPPS. During the coupling step, the activated amino acid must be fully available in the solution phase to react efficiently with the N-terminus of the growing peptide chain on the solid support.

Logical Flow of an SPPS Coupling Step

Caption: Importance of solubility in an SPPS coupling reaction.

If Trt-D-Ser-OH is not fully dissolved (Path B -> E), the actual concentration of the activated species is lower than calculated, leading to incomplete coupling. This can result in deletion sequences (peptides missing an amino acid), which are often difficult to separate from the target peptide during purification, thereby reducing the overall process yield and purity.

Conclusion

The solubility profile of Trt-D-Ser-OH is dominated by its large, hydrophobic N-trityl protecting group. It exhibits high solubility in polar aprotic solvents such as DMF, DMSO, and NMP, making these the solvents of choice for its application in chemical synthesis. Its solubility is moderate in less polar solvents like DCM and limited in protic solvents like methanol. For all practical purposes, it is considered insoluble in water. For any critical application, the provided experimental protocol should be employed to determine the precise solubility under specific laboratory conditions. A thorough understanding and application of this knowledge are fundamental to the successful use of Trt-D-Ser-OH in research and development.

References

• JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]

• AAPPTec, LLC. (n.d.). Safety Data Sheet: Fmoc-Asn(Trt)-Ser(ΨMe,Me pro)-OH. Retrieved from [Link]

• GenScript. (2020). F1-SFP-peptide solubility guidelines 2020Q1. Retrieved from [Link]

• Bio Basic. (n.d.). Peptide Solubility | Peptide Synthesis. Retrieved from [Link]

• RSC Publishing. (2021, April 8). Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility Of Amino Acids In Water And Aqueous Solutions By the Statistical Associating Fluid Theory. Retrieved from [Link]

• CEM Corporation. (n.d.). SDS Sheets. Retrieved from [Link]

• Garidel, P. (2013, December 30). Protein Solubility from a Biochemical, Physicochemical and Colloidal Perspective. American Pharmaceutical Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Fmoc-Sec(Trt)-OH. PubChem Compound Database. Retrieved from [Link]

• ChemBK. (2024, April 9). N-Trityl-L-serine methyl ester. Retrieved from [Link]

• PureSynth. (n.d.). Fmoc-D-Ser(trt)-OH PurReagent 98.0%. Retrieved from [Link]

• de la Torre, B. G., et al. (2015, July 12). Solid-phase peptide synthesis using Nα-trityl-amino acids. ResearchGate. Retrieved from [Link]

• Wageningen University & Research. (2018, May 16). Modelling the solubility of the 20 proteinogenic amino acids with experimentally derived saturation data. Retrieved from [Link]

• TDEC. (n.d.). Physicochemical Properties. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island, Open Access Dissertations. Retrieved from [Link]

• Sigma-Aldrich. (n.d.). Fmoc-D-Ser(Trt)-OH Novabiochem 212688-51-2 (Chinese). Retrieved from [Link]

• CEM Corporation. (2020, November). SAFETY DATA SHEET Fmoc-L-Ser(Trt)-OH. Retrieved from [Link]

• Pal, A., & Lahiri, S. C. (1983). Solubilities of Amino Acids in Different Mixed Solvents. Indian Journal of Chemistry, 22A, 136-137.
• de la Torre, B.G., Marcos, M.A., Eritja, R., & Albericio, F. (2000). Solid-phase peptide synthesis using N-trityl-amino acids. Letters in Peptide Science, 7, 133-140.

• Houen, G. (2018). The Solubility of Proteins in Organic Solvents. ResearchGate. Retrieved from [Link]

• Hirano, A., et al. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International Journal of Biological Macromolecules, 178, 607-615.
• Houen, G., Sværke, C., & Barkholt, V. (1999). The Solubilities of Denatured Proteins in Different Organic Solvents. Acta Chemica Scandinavica, 53, 1122-1126.

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• 2. assets.thermofisher.cn [assets.thermofisher.cn]
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• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Fmoc-D-Ser(Trt)-OH Novabiochem 212688-51-2 [sigmaaldrich.com]
• 7. Peptide solubility - Bachem [bachem.com]
• 8. researchgate.net [researchgate.net]
• 9. digital.csic.es [digital.csic.es]
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• 11. research.wur.nl [research.wur.nl]
• 12. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 13. Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D1CP00005E [pubs.rsc.org]

Unveiling the Mechanism of Trityl Deprotection in D-Serine Derivatives: A Technical Whitepaper

Executive Summary

D-Serine derivatives are pivotal in modern neurobiology and drug development, particularly as modulators of NMDA receptors. During the chemical synthesis of these derivatives—whether in solution or via Solid-Phase Peptide Synthesis (SPPS)—the triphenylmethyl (trityl, Trt) group is heavily relied upon for the orthogonal protection of both amino ( N -trityl) and hydroxyl ( O -trityl) functionalities.

This whitepaper provides an in-depth mechanistic analysis of trityl deprotection, dissecting the thermodynamic drivers of acidolysis, the critical role of carbocation scavengers, and the causality behind modern experimental protocols.

Mechanistic Foundations of Trityl Deprotection

The deprotection of trityl groups is governed by the generation of the highly stable triphenylmethyl cation. Because D-serine contains both an α -amino group and a β -hydroxyl group, the deprotection mechanism varies slightly depending on the heteroatom protected.

O -Trityl Cleavage (Ether Deprotection)

The removal of an O -trityl group from the serine side-chain (e.g., in Fmoc-D-Ser(Trt)-OH) is a Brønsted acid-catalyzed process[1]. The reaction initiates with the protonation of the ether oxygen. This protonation increases the polarization of the C−O bond, lowering the activation energy for heterolytic cleavage. The rate-limiting step is an SN​1 -like fragmentation that releases the free hydroxyl group of D-serine and the triphenylmethyl cation[2]. The extreme stability of this carbocation—afforded by the extensive resonance delocalization across three phenyl rings—drives the reaction forward.

N -Trityl Cleavage (Amine Deprotection)

Unlike ethers, N -trityl amines are relatively strong bases. Under standard acidic cleavage conditions (e.g., using Trifluoroacetic Acid, TFA), the amine is virtually wholly protonated to form a tritylammonium ion[3]. The deprotection proceeds via a pre-equilibrium heterolysis of this ion into an ion-molecule pair, which subsequently undergoes diffusional dissociation to yield the free ammonium salt and the trityl cation[4].

Mechanistic pathway of acid-catalyzed O-trityl deprotection and irreversible cation scavenging.

The Critical Role of Cation Scavengers: Causality and Dynamics

The formation of the trityl cation is a double-edged sword. While its stability facilitates the deprotection, it also acts as a potent electrophile. If left unquenched, the trityl cation exists in equilibrium and will readily re-alkylate the D-serine hydroxyl/amino groups, or attack other nucleophilic residues (e.g., Cys, Trp, Met) present in the peptide sequence[5].

To break this equilibrium and drive the reaction to completion, scavengers are introduced into the cleavage cocktail[6].

• Triisopropylsilane (TIS): TIS is the premier scavenger for trityl cations. Causal Rationale: TIS acts as a hydride ( H− ) donor. It irreversibly reduces the trityl cation to triphenylmethane, an inert and highly lipophilic byproduct that is easily washed away during ether precipitation. Unlike thiol-based scavengers (which form reversible thioethers), the hydride transfer from TIS guarantees permanent neutralization of the carbocation[6].

• Water ( H2​O ): Water acts as a nucleophilic scavenger, trapping the cation to form triphenylmethanol. While effective, triphenylmethanol can occasionally re-ionize under highly acidic conditions, making water a secondary scavenger best used in tandem with TIS[6].

Quantitative Data: Acid and Scavenger Efficacy

The choice of acid and scavenger dictates the selectivity of the deprotection. The table below summarizes the efficacy of various cleavage cocktails based on empirical data[1][7].

Cleavage Reagent	Scavenger System	Target Group	Reaction Time	Yield / Efficacy	Mechanistic Notes
95% TFA	2.5% TIS, 2.5% H2​O	O -Trt / N -Trt	1 - 2 h	>95%	Standard for SPPS global cleavage; removes all acid-labile groups.
1% TFA in DCM	2% TIS	O -Trt	3 x 5 min	>90%	Highly selective on-resin deprotection; preserves Boc and tBu groups.
30% HFIP in DCM	None / TIS	O -Trt / N -Trt	3 x 15 min	>85%	Ultra-mild alternative; prevents premature linker cleavage[7].
97% Formic Acid	None	N -Trt	5 - 10 min	~90%	Milder alternative to TFA; requires rapid co-evaporation[4].

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The physical and chemical feedback loops inherent in these steps allow the scientist to confirm success in real-time.

Protocol A: Standard Global Deprotection of D-Ser(Trt) via TFA/TIS

This protocol is utilized for the simultaneous cleavage of a D-serine containing peptide from the resin and the removal of the O -trityl group.

• Preparation: Wash the resin-bound D-Ser(Trt) peptide thoroughly with Dichloromethane (DCM) to remove residual DMF, which can inhibit acidolysis. Dry under vacuum.

• Cocktail Formulation: Prepare a fresh cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% H2​O (v/v/v). Causal Rationale: Formulating fresh prevents the premature degradation of TIS by ambient moisture.

• Acidolysis: Add the cocktail to the resin (approx. 10 mL per gram of resin). Stir gently at room temperature for 1.5 to 2 hours.

  • Self-Validation Checkpoint 1 (Visual): Upon addition of TFA, the solution will immediately turn a bright, vibrant yellow . This is the spectroscopic signature of the highly conjugated trityl cation. As TIS reduces the cation to triphenylmethane, the yellow color will stabilize or fade, visually confirming scavenger activity.

• Filtration & Evaporation: Filter the resin and collect the filtrate. Concentrate the filtrate under a stream of nitrogen to approximately 20% of its original volume.

• Precipitation: Add the concentrated filtrate dropwise into 10 volumes of ice-cold diethyl ether.

  • Self-Validation Checkpoint 2 (Physical): The deprotected D-serine derivative will precipitate as a white solid, while the highly lipophilic triphenylmethane byproduct remains completely soluble in the ether.

• Isolation: Centrifuge at 3000 rpm for 5 minutes, decant the ether, and wash the pellet twice more with cold ether. Lyophilize the resulting powder.

  • Self-Validation Checkpoint 3 (Analytical): LC-MS analysis must show a mass shift of exactly -242 Da (loss of the trityl group) with no +242 Da adducts, confirming complete scavenging.

Step-by-step experimental workflow for on-resin D-serine deprotection and peptide isolation.

Protocol B: Mild On-Resin Selective Detritylation using HFIP

When orthogonal deprotection is required (e.g., removing the Trt group from D-serine while leaving Boc or tBu groups intact), Hexafluoroisopropanol (HFIP) is deployed[7].

• Swelling: Swell the resin in DCM for 20 minutes.

• Mild Acidolysis: Treat the resin with a solution of 30% HFIP in DCM (v/v). Causal Rationale: HFIP is highly polar and strongly hydrogen-bonding, which stabilizes the transition state of the SN​1 cleavage without providing enough bulk acidity to cleave Boc groups or standard linkers[7].

• Iteration: React for 15 minutes, drain, and repeat the treatment two more times (3 x 15 min total).

• Washing: Wash the resin extensively with DCM and DMF to remove the liberated triphenylmethanol. The resin-bound D-serine is now presenting a free hydroxyl group, ready for site-specific modification (e.g., phosphorylation).

References

• BenchChem. Application Notes and Protocols: Acid-Catalyzed Deprotection of N-Trityl.4

• BenchChem. Side reactions associated with Fmoc-Ser(Trt)-OH and their prevention.1

• Sigma-Aldrich. Fmoc Resin Cleavage and Deprotection.5

• RSC Publishing (Perkin Transactions). Mechanism for deprotection of N-tritylamines under acidic conditions.3

• WPMU CDN / Peptides International. Cleavage Cocktail Selection.6

• Total Synthesis. Trityl Protecting Group: Trityl Chloride Protection & Deprotection.2

• PubMed (NIH). Perfluoro-tert-butanol for selective on-resin detritylation: a mild alternative to traditionally used methods.7

Sources

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• 2. total-synthesis.com [total-synthesis.com]
• 3. Substituent effects upon rates of deamination and base strengths of substituted N-tritylamines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 6. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 7. Perfluoro-tert-butanol for selective on-resin detritylation: a mild alternative to traditionally used methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Peptidomimetics Using N-trityl-D-serine

Introduction: The Strategic Advantage of N-trityl-D-serine in Peptidomimetic Design

The pursuit of novel therapeutics has increasingly focused on peptidomimetics, molecules that mimic the structure and function of natural peptides but with enhanced pharmacological properties such as increased stability against enzymatic degradation and improved bioavailability.[1][2][3] The incorporation of non-natural amino acids, such as D-isomers, is a cornerstone of this strategy. D-amino acids, when incorporated into peptide sequences, can confer significant resistance to proteolysis, a major hurdle in the clinical application of peptide-based drugs.[4]

This guide focuses on the application of N-trityl-D-serine, a key building block in the synthesis of sophisticated peptidomimetics. The trityl (Trt) group, a bulky and acid-labile protecting group for the α-amino function, offers distinct advantages in solid-phase peptide synthesis (SPPS).[5][6] Its removal under mild acidic conditions allows for an orthogonal protection strategy, where other protecting groups, such as the base-labile Fmoc group or acid-labile side-chain protecting groups like tert-butyl (tBu), can be selectively retained or removed.[7][8] D-serine itself is a versatile residue, with its hydroxyl side chain providing a handle for further modifications to create complex structures, such as those that mimic β-turns.[9][10][11]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of N-trityl-D-serine in the synthesis of peptidomimetics. We will delve into the causality behind experimental choices, provide validated protocols, and offer insights into troubleshooting common challenges.

Physicochemical Properties of N-trityl-D-serine

A thorough understanding of the starting material is fundamental to successful synthesis. The properties of N-trityl-D-serine are summarized below.

Property	Value
IUPAC Name	(2R)-3-hydroxy-2-(tritylamino)propanoic acid
Molecular Formula	C₂₂H₂₁NO₃
Molecular Weight	347.41 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMF, DCM, THF
Storage	Store at 2-8°C in a dry environment[12]

General Synthetic Workflow for Peptidomimetic Synthesis

The following diagram illustrates a typical workflow for the incorporation of an N-trityl-D-serine residue into a growing peptide chain on a solid support.

Caption: General workflow for incorporating N-trityl-D-serine into a peptide sequence.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the key stages of peptidomimetic synthesis using N-trityl-D-serine.

Protocol 1: Carboxylic Acid Activation of N-trityl-D-serine

Rationale: The formation of a peptide bond requires the activation of the carboxylic acid group to make it susceptible to nucleophilic attack by the amine.[13][14] Carbodiimide reagents like N,N'-dicyclohexylcarbodiimide (DCC) or uronium/phosphonium salt reagents such as HATU or PyBOP are commonly employed for this purpose.[15] The choice of reagent can influence reaction kinetics and the potential for side reactions like racemization.[16]

Materials:

• N-trityl-D-serine

• Coupling reagent (e.g., HATU, HBTU, PyBOP, or DCC)[15][17]

• Base (e.g., N,N-diisopropylethylamine - DIPEA)

• Anhydrous N,N-dimethylformamide (DMF)

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere, dissolve N-trityl-D-serine (1.0 eq) in anhydrous DMF.

• Add the coupling reagent (e.g., HATU, 0.95 eq) to the solution and stir for 2-3 minutes.

• Add DIPEA (2.0 eq) to the reaction mixture.

• Allow the activation to proceed for 15-30 minutes at room temperature. The solution is now ready for coupling to the resin-bound amine.

Protocol 2: Coupling of Activated N-trityl-D-serine to a Solid Support

Rationale: This protocol describes the coupling of the pre-activated N-trityl-D-serine to a resin with a free N-terminal amine. The success of this step is crucial for the overall yield and purity of the final peptidomimetic. Monitoring the reaction completion using a qualitative test like the Kaiser test is recommended.[18]

Materials:

• Resin with a free N-terminal amine (e.g., swelled Rink Amide or Wang resin)

• Solution of activated N-trityl-D-serine (from Protocol 1)

• Anhydrous DMF

• Dichloromethane (DCM)

• Solid-phase synthesis vessel

• Shaker or bubbler for agitation

Procedure:

• Ensure the resin is properly swelled in DMF and the N-terminal protecting group (e.g., Fmoc) has been removed according to standard procedures.[19]

• Wash the deprotected resin thoroughly with DMF (3x) and DCM (3x), followed by a final wash with DMF.

• Add the solution of activated N-trityl-D-serine to the resin in the synthesis vessel.

• Agitate the mixture at room temperature for 1-4 hours. The reaction time may need to be optimized depending on the steric hindrance of the coupling partners.

• After the coupling period, drain the reaction solution and wash the resin extensively with DMF (3-5 times) and DCM (3-5 times) to remove any unreacted reagents and byproducts.

• (Optional but recommended) Perform a Kaiser test to confirm the absence of free primary amines, indicating a complete coupling reaction. If the test is positive, a second coupling may be necessary.[18]

Protocol 3: Selective Deprotection of the N-trityl Group

Rationale: The acid lability of the trityl group allows for its selective removal under mild acidic conditions, leaving other protecting groups intact.[5][6] This is a key step in an orthogonal protection strategy, enabling further elongation of the peptide chain. The concentration of trifluoroacetic acid (TFA) can be tuned to achieve selectivity.[7]

Materials:

• Peptide-bound resin with an N-terminal trityl group

• Deprotection solution: 1-5% Trifluoroacetic acid (TFA) in DCM

• DCM

• DMF

• Neutralization solution: 5% DIPEA in DMF

• Solid-phase synthesis vessel

Procedure:

• Wash the resin with DCM (3x) to ensure it is free of DMF.

• Add the deprotection solution (1-5% TFA in DCM) to the resin and agitate for 2-5 minutes. Repeat this step 2-3 times until the deprotection is complete (can be monitored by the release of the yellow-orange trityl cation).

• Wash the resin thoroughly with DCM (3-5 times) to remove the cleaved trityl groups and residual acid.

• Neutralize the resin by washing with the neutralization solution (5% DIPEA in DMF) for 5-10 minutes.

• Wash the resin with DMF (3x) and DCM (3x) to prepare it for the next coupling step or final cleavage.

Comparative Analysis of Coupling Reagents

The choice of coupling reagent can significantly impact the efficiency of N-trityl-D-serine incorporation. The following table provides a comparison of commonly used reagents.

Coupling Reagent	Class	Advantages	Disadvantages
DCC/DIC	Carbodiimide	Low cost	Formation of insoluble dicyclohexylurea (DCU) byproduct, potential for racemization.[15][20]
HBTU/HATU	Uronium Salt	High coupling efficiency, low racemization, fast reaction kinetics.[17]	Higher cost, potential for guanidinylation of the N-terminal amine as a side reaction.
PyBOP/PyAOP	Phosphonium Salt	High reactivity, especially for sterically hindered couplings, low racemization.[15]	Higher cost, byproducts can be difficult to remove.[15]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling	- Insufficient activation time or reagent stoichiometry.- Steric hindrance.- Aggregation of the peptide chain on the resin.	- Increase coupling time and/or use a more reactive coupling reagent (e.g., HATU).- Perform a double coupling.- Use a solvent system known to disrupt aggregation (e.g., add a small percentage of DMSO to DMF).
Premature Deprotection of Side-Chain Protecting Groups	- The deprotection conditions for the N-trityl group are too harsh.	- Use a lower concentration of TFA (e.g., 1-2%) for N-trityl removal.- Ensure that side-chain protecting groups are sufficiently acid-stable if a stronger acid is required.[21]
Racemization of the D-serine Residue	- Over-activation of the carboxylic acid.- Presence of excess base during activation.	- Use an additive like 1-hydroxybenzotriazole (HOBt) with carbodiimide reagents.- Avoid prolonged activation times.- Use coupling reagents known for low racemization (e.g., HATU, PyBOP).[16]
Incomplete N-trityl Deprotection	- Insufficient deprotection time or acid concentration.	- Increase the number of deprotection steps or the reaction time.- A slightly higher concentration of TFA may be required, but proceed with caution to maintain orthogonality.[22]

Conclusion

N-trityl-D-serine is a valuable and versatile building block for the synthesis of peptidomimetics. Its unique combination of a D-configuration, a functionalizable side chain, and an acid-labile N-terminal protecting group provides medicinal chemists with a powerful tool to create novel peptide-based therapeutics with enhanced properties. By understanding the principles behind the synthetic steps and carefully selecting reagents and reaction conditions, researchers can effectively incorporate N-trityl-D-serine into complex molecular architectures, paving the way for the discovery of next-generation drugs.

References

• Angelini, R., et al. (2024). Advances in Peptidomimetics for Next-Generation Therapeutics: Strategies, Modifications, and Applications. Chemical Reviews. [Link]

• ResearchGate. Mechanisms for the activation of carboxylic acid in amide bond... [Link]

• CSBio. Optimizing Peptide Coupling: Key Techniques. [Link]

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Application Notes and Protocols: Orthogonal Protection Strategies Using Trt-D-Ser-OH

Introduction: The Imperative for Orthogonal Protection in Complex Peptide Synthesis

In the sophisticated landscape of peptide synthesis and drug development, the construction of complex, multi-functional peptides demands a high degree of chemical precision. The prevention of undesirable side reactions at the reactive side chains of amino acids is paramount to achieving high purity and yield. This is accomplished through the use of protecting groups, which act as temporary masks for these reactive moieties. An orthogonal protection strategy is the cornerstone of modern solid-phase peptide synthesis (SPPS), employing multiple classes of protecting groups that can be selectively removed under specific, non-interfering chemical conditions.[1][2] This allows for the controlled, stepwise assembly of the peptide chain and enables intricate modifications such as phosphorylation, glycosylation, and peptide cyclization.[3][4]

The most prevalent orthogonal system in contemporary SPPS is the Fmoc/tBu strategy.[5][6] This approach utilizes the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group for the temporary protection of the Nα-amino group and acid-labile tert-butyl (tBu) or trityl (Trt) based groups for the more permanent protection of amino acid side chains.[1][7] This application note provides an in-depth technical guide on the use of Trt-D-Ser-OH, focusing on its strategic advantages and providing detailed protocols for its application in an orthogonal protection scheme.

The Trityl Group: A Tool for Enhanced Synthetic Flexibility

The trityl (Trt) group, a triphenylmethyl moiety, is a highly acid-labile protecting group frequently employed for the side chains of serine, threonine, cysteine, histidine, asparagine, and glutamine in Fmoc-based SPPS.[8][9] Its particular utility in the context of D-serine stems from a unique combination of properties that offer distinct advantages over the more commonly used tert-butyl (tBu) group.

Causality of Experimental Choice: Why Trt-D-Ser-OH?

The selection of Trt-D-Ser-OH is often driven by the following strategic considerations:

• Facilitating Site-Specific Modifications: The high acid lability of the O-trityl group on serine allows for its selective removal on-resin using very mild acidic conditions, such as 1-5% trifluoroacetic acid (TFA) in dichloromethane (DCM).[10][11][12] This is a key advantage as it leaves more robust acid-labile protecting groups, like tBu, intact.[13] This orthogonality is crucial for the site-specific modification of the serine hydroxyl group, for instance, in the synthesis of phosphopeptides or glycopeptides.[8]

• Mitigating Aggregation in "Difficult" Sequences: The steric bulk of the trityl group can be highly beneficial in the synthesis of aggregation-prone peptide sequences, such as those containing multiple serine residues. The large size of the Trt group helps to disrupt interchain hydrogen bonding, which is a primary driver of peptide aggregation during synthesis.[10][14] While Fmoc-Ser(Trt)-OH is a more expensive reagent than its tBu-protected counterpart, its use can lead to significantly higher purity and yield in challenging syntheses, thereby simplifying purification and potentially reducing overall project costs.[10]

• Improved Solubility: The trityl group can enhance the solubility of the protected amino acid derivative, which is particularly beneficial for asparagine and glutamine, and can also be advantageous for serine-rich sequences.[8]

Visualizing the Orthogonal Protection Strategy

The following diagram illustrates the principle of orthogonal protection using Fmoc-D-Ser(Trt)-OH in the context of a growing peptide chain that also contains a tBu-protected amino acid.

Caption: Orthogonal deprotection of Trt and Fmoc groups.

Quantitative Data: Deprotection Conditions and Stability

The successful application of Trt-D-Ser-OH hinges on the precise control of deprotection conditions. The following tables summarize key quantitative data for the selective removal of the Trt group and its stability relative to other common protecting groups.

Protecting Group	Reagent for Removal	Typical Conditions	Stability
Trt (on Serine)	Dilute Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)	1-5% TFA in DCM, 5-30 min, RT[11][12]	Labile to mild acid, stable to base (piperidine) and catalytic hydrogenation.[12]
tBu (tert-Butyl)	Strong Trifluoroacetic Acid (TFA)	95% TFA with scavengers, 1-3 hours, RT[6][15]	Stable to mild acid and base, removed with strong acid.[15]
Fmoc	Piperidine in Dimethylformamide (DMF)	20% Piperidine in DMF, 5-20 min, RT[1]	Base-labile, stable to acid.[16]
Boc	Moderate Trifluoroacetic Acid (TFA)	25-50% TFA in DCM, 30 min, RT[7]	Moderately acid-labile, stable to base.[7]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the incorporation of Fmoc-D-Ser(Trt)-OH into a peptide sequence and the subsequent selective on-resin deprotection of the Trt group.

Protocol 1: Incorporation of Fmoc-D-Ser(Trt)-OH into a Peptide Chain

This protocol describes the coupling of Fmoc-D-Ser(Trt)-OH to a resin-bound peptide with a free N-terminal amine.

Materials:

• Fmoc-D-Ser(Trt)-OH

• Peptide-resin with a free N-terminal amine

• Coupling reagent (e.g., HBTU, HATU, or DIC/Oxyma)

• Base (e.g., N,N-Diisopropylethylamine - DIPEA)

• Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Solid-phase synthesis vessel

• Shaker or automated peptide synthesizer

Workflow Diagram:

Caption: Workflow for Fmoc-D-Ser(Trt)-OH Coupling.

Procedure:

• Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes in the reaction vessel.

• Amino Acid Activation: In a separate vial, dissolve 3-5 equivalents of Fmoc-D-Ser(Trt)-OH and a near-equivalent amount of the coupling reagent (e.g., HBTU) in DMF. Add 6-10 equivalents of DIPEA. Allow the solution to pre-activate for 2-5 minutes. Note: To minimize the risk of racemization, avoid prolonged activation times.[10]

• Coupling Reaction: Drain the DMF from the swollen resin and add the activated Fmoc-D-Ser(Trt)-OH solution. Agitate the mixture at room temperature for 1-2 hours.[1]

• Washing: Drain the reaction mixture and wash the resin thoroughly with DMF (3-5 times) and then with DCM (3-5 times) to remove excess reagents and byproducts.[1]

• Confirmation of Coupling: Perform a qualitative test (e.g., Kaiser test) to confirm the absence of free primary amines. A negative result (e.g., colorless or yellow beads for the Kaiser test) indicates complete coupling. If the test is positive, repeat the coupling step.

Protocol 2: Selective On-Resin Deprotection of the Trityl Group

This protocol outlines the selective removal of the Trt group from the serine side chain while the peptide remains attached to the resin and other protecting groups (like tBu and Fmoc) remain intact.

Materials:

• Peptide-resin containing a Ser(Trt) residue

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), peptide synthesis grade

• Triisopropylsilane (TIS) or Triethylsilane (TES) as a scavenger

• Solid-phase synthesis vessel

• Shaker

Workflow Diagram:

Caption: Workflow for Selective Trt Deprotection.

Procedure:

• Resin Preparation: Swell the peptide-resin in DCM for 30-60 minutes.

• Deprotection Cocktail Preparation: Prepare a fresh solution of 1-5% TFA and 2.5-5% TIS in DCM. The inclusion of a scavenger like TIS is crucial to prevent the re-attachment of the reactive trityl cation to other nucleophilic residues, such as tryptophan.[17]

• Trityl Group Removal: Drain the DCM from the resin and add the deprotection cocktail. Agitate the mixture at room temperature. The solution will typically turn a bright yellow or orange color due to the formation of the trityl cation.[17]

• Monitoring the Reaction: Continue agitating for 5-15 minutes. Drain the solution and repeat the treatment with a fresh portion of the deprotection cocktail. The reaction is considered complete when the solution no longer develops a yellow/orange color upon addition of the fresh cocktail.[17]

• Washing: Once the deprotection is complete, thoroughly wash the resin with DCM (3-5 times) followed by DMF (3-5 times) to remove all traces of acid and scavengers.

• Verification (Optional but Recommended): For quantitative analysis, a small sample of the resin can be cleaved, and the resulting peptide analyzed by RP-HPLC and mass spectrometry to confirm the complete removal of the Trt group.[17]

Troubleshooting and Scientific Insights

• Racemization of Serine: Serine is susceptible to racemization during activation.[10] To mitigate this, use urethane-protected amino acids like Fmoc-D-Ser(Trt)-OH, avoid prolonged pre-activation times, and consider using coupling additives like Oxyma.

• Incomplete Trityl Deprotection: If HPLC analysis shows incomplete removal of the Trt group, increase the TFA concentration slightly (e.g., from 1% to 2%) or extend the reaction time. Ensure that the scavenger is fresh and used in sufficient quantity.

• Side Reactions during Final Cleavage: During the final global deprotection with strong TFA, the liberated trityl cations can cause side reactions. The use of a scavenger cocktail (e.g., TFA/TIS/H2O) is mandatory.[18][19]

Conclusion

The use of Trt-D-Ser-OH within an orthogonal protection strategy offers significant advantages for the synthesis of complex peptides. Its high acid lability allows for selective on-resin deprotection, paving the way for site-specific modifications that are otherwise challenging to achieve. Furthermore, its ability to disrupt peptide aggregation makes it an invaluable tool for the synthesis of "difficult" sequences. By understanding the chemical principles behind the Trityl group's function and adhering to optimized protocols, researchers can leverage Trt-D-Ser-OH to enhance the efficiency, purity, and scope of their peptide synthesis endeavors.

References

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Retrieved from [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature protocols, 2(12), 3247–3256. (Note: While not directly cited, this provides context on the field).
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

• Powder Systems. (2025, January 7). What is Solid-phase Peptide Synthesis?. Retrieved from [Link]

• Beilstein Journals. (2014, May 22). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Retrieved from [Link]

• CBL Patras. (2010, February 26). Comparison of Fmoc-(Trt) and Fmoc-(t-Bu) Amino Acid Protection. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

• Google Patents. (1993). US5212288A - Temporary minimal protection synthesis of serine-containing polypeptides.

• MDPI. (2025, April 14). An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. Retrieved from [Link]

• Peptides. (n.d.). Fmoc-Ser(Trt)-OH [111061-56-4]. Retrieved from [Link]

• Watanabe Chemical Industries, Ltd. (n.d.). 212688-51-2 Fmoc-D-Ser(Trt)-OH. Retrieved from [Link]

• ResearchGate. (2018, November 1). What is the protocol for selective deprotection of trt group in SPPS of peptide using TFA/DCM?. Retrieved from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link] (Note: This is a representative lab protocol, providing practical insights).

• Amblard, M., et al. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular Biotechnology, 33(3), 239-254. Retrieved from [Link]

• Nishiyama, Y., & Kurita, K. (1999). Cyclohexyl ether as a new hydroxy-protecting group for serine and threonine in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1, (14), 1979-1986. Retrieved from [Link]

• PureSynth. (n.d.). Fmoc-D-Ser(trt)-OH PurReagent 98.0%. Retrieved from [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M). Journal of Peptide Research, 58(4), 338-341. Retrieved from [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214.
• Miranda, L. P., & Alewood, P. F. (2000). Challenges for protein chemical synthesis in the 21st century: Bridging genomics and proteomics. Biopolymers, 55(3), 217-226. (Note: Provides context on advanced peptide synthesis).

• AF BioChem. (n.d.). Fmoc-D-Ser(Trt)-OH. Retrieved from [Link]

• Stathopoulos, P., Papas, S., & Tsikaris, V. (2003). A rapid and efficient method for the synthesis of selectively S-Trt or S-Mmt protected Cys-containing peptides. Journal of Peptide Research, 62(3), 128-135. Retrieved from [Link]

• Van der Veken, P., et al. (2005). Selective Removal of an N-BOC Protecting Group in the Presence of a tert-Butyl Ester and Other Acid-Sensitive Groups. The Journal of Organic Chemistry, 70(19), 7545–7553. Retrieved from [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• CEM Corporation. (n.d.). Fmoc-Ser(Trt)-OH. Retrieved from [Link]

• Polypeptide. (2025, August 13). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Retrieved from [Link]

• Kumar, K. S., & Balaram, P. (2018). Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation. Organic & biomolecular chemistry, 16(43), 8311–8315. Retrieved from [Link]

• Albericio, F. (2000). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Current opinion in chemical biology, 4(3), 211–221. (Note: A highly relevant review on the topic).

• ResearchGate. (n.d.). Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Moodle@Units. (n.d.). solid phase peptide. Retrieved from [Link]

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Application Note: Strategic Incorporation of Trt-D-Ser-OH into Advanced Chiral Drug Scaffolds

Executive Summary

The incorporation of unnatural D-amino acids into drug scaffolds is a proven strategy for enhancing proteolytic stability and exploring novel chiral space. Among these, N-Trityl-D-serine (Trt-D-Ser-OH) serves as a highly versatile, yet notoriously challenging, chiral building block. The triphenylmethyl (Trityl or Trt) protecting group provides unparalleled steric shielding and orthogonal acid-lability, but its extreme bulk complicates standard peptide coupling.

This application note provides a comprehensive, mechanistically grounded guide to utilizing Trt-D-Ser-OH. We detail two primary synthetic divergence points: the direct sterically hindered peptide coupling, and the intramolecular cyclization to form the highly reactive N-Trityl-D-serine β -lactone hub, which unlocks access to macrolactones, oligo(serine esters), and oxetanyl amides.

Mechanistic Rationale: The Dual Role of the Trityl Group

Understanding the causality behind the behavior of Trt-D-Ser-OH is critical for successful scaffold design.

Absolute Racemization Suppression

During the activation of a carboxylic acid, the primary pathway for racemization (epimerization) is the formation of an oxazolone intermediate. The Trt group is exceptionally bulky. When attached to the α -amine, steric repulsion forces the dihedral angle between the carbonyl group and the α -hydrogen to adopt a conformation (near 0° or 180°) that physically blocks the abstraction of the α -proton[1]. Consequently, Trt-protected amino acids can be activated with minimal risk of chiral erosion, a critical feature when maintaining the integrity of the D-stereocenter.

Orthogonal Deprotection

Unlike Fmoc (base-labile) or Boc (strong acid-labile), the Trt group is highly sensitive to mild acidic conditions. It can be quantitatively removed using 1–2% Trifluoroacetic acid (TFA) in dichloromethane (DCM)[2]. This allows for the selective deprotection of the α -amine while leaving side-chain protecting groups (e.g., tBu, Boc) completely intact, enabling complex, multi-directional scaffold branching.

Synthetic Workflows & Self-Validating Protocols

The extreme steric hindrance of the Trt group renders traditional coupling agents (like DCC or DIC alone) highly inefficient. The synthetic pathways must utilize highly reactive intermediates, as illustrated below.

Fig 1: Divergent synthetic pathways of Trt-D-Ser-OH into advanced chiral drug scaffolds.

Workflow A: Synthesis of N-Trityl-D-Serine β -Lactone

The β -lactone is a strained 4-membered ring that acts as a highly reactive electrophilic hub. Intramolecular lactonization requires precise activation to prevent intermolecular oligomerization[3].

Protocol:

• Preparation: Dissolve Trt-D-Ser-OH (1.0 eq, 10 mmol) in anhydrous DCM (100 mL) under an argon atmosphere to maintain high dilution (0.1 M), which favors intramolecular cyclization.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 25 mmol) and cool the reaction flask to 0 °C.

• Activation: Slowly add BOP reagent (Benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate) (1.1 eq, 11 mmol) dissolved in 20 mL DCM.

• Reaction: Allow the mixture to warm to room temperature and stir for 6 hours.

• Workup: Wash the organic layer sequentially with 5% aqueous citric acid, saturated NaHCO 3​ , and brine. Dry over anhydrous Na 2​ SO 4​ and concentrate under reduced pressure.

• Purification: Purify via flash chromatography (Hexane/EtOAc gradient).

Self-Validating Checkpoint: Monitor the reaction via TLC (Hexane/EtOAc 7:3). The disappearance of the highly polar Trt-D-Ser-OH spot ( Rf​ ~ 0.1) and the emergence of a non-polar, UV-active spot ( Rf​ ~ 0.6) indicates successful lactonization. Confirm structural integrity via FT-IR spectroscopy; a successful reaction is self-validated by the appearance of a sharp, characteristic β -lactone C=O stretch at ~1830 cm⁻¹ .

Workflow B: Direct Sterically Hindered Peptide Coupling

When incorporating Trt-D-Ser-OH directly into a peptide chain or small molecule amine, the steric bulk of the Trt group blocks standard nucleophilic attack. HATU combined with HOAt is mandatory here; the nitrogen atom in the pyridine ring of HOAt provides neighboring group participation, accelerating the aminolysis of the active ester[3].

Protocol (Solid-Phase/Solution-Phase):

• Pre-activation: In a dry vial, dissolve Trt-D-Ser-OH (2.0 eq) and HATU (1.95 eq) in anhydrous DMF. Add HOAt (2.0 eq) to suppress any residual epimerization.

• Base Addition: Add DIPEA (4.0 eq) and stir at 0 °C for 5 minutes to form the highly reactive 7-aza-1-hydroxybenzotriazole ester.

• Coupling: Add the pre-activated mixture to the amine-functionalized scaffold (1.0 eq). React at room temperature for 12–18 hours (extended time is required due to steric hindrance).

• Deprotection: Wash the product thoroughly. To unmask the α -amine for the next coupling step, treat with 1% TFA in DCM for 5–10 minutes.

Self-Validating Checkpoint: Perform a micro-cleavage of the intermediate. Analyze the supernatant via LC-MS. The reaction is validated if the mass spectrum shows the desired product mass with the Trityl group removed ( [M−242+H]+ ), confirming successful coupling without premature global deprotection.

Quantitative Data: Coupling Reagent Efficacy

To guide reagent selection, the following table summarizes the causality between coupling chemistry and the empirical outcomes when utilizing N-Trityl amino acids.

Table 1: Comparative Efficacy of Coupling Reagents for N-Trityl Amino Acids

Coupling System	Additive	Avg. Yield (%)	Racemization (%)	Mechanistic Rationale & Suitability
DCC	None	< 40	> 15	Promotes oxazolone formation; highly inefficient for bulky Trt groups.
DIC	HOBt	65 - 75	< 5	HOBt suppresses racemization, but steric hindrance limits overall yield.
BOP	DIPEA	80 - 85	< 2	Excellent for intramolecular β -lactonization via phosphonium activation[3].
HATU	HOAt	> 90	< 0.1	HOAt provides neighboring group participation, overcoming Trt steric bulk.

Advanced Applications in Drug Discovery

The successful incorporation of Trt-D-Ser-OH or its β -lactone derivative opens pathways to several cutting-edge therapeutic scaffolds:

• Siderophore Macrolactones (Targeted Antibacterials): Trt-D-Ser-OH is a critical precursor in the total synthesis of enterobactin analogs and cyclic trichrysobactin. By utilizing a stannoxane-templated cyclotrimerization of the D-serine β -lactone, researchers can synthesize enantiomeric Fe(III) coordination complexes that exploit bacterial iron-uptake pathways for targeted antibiotic delivery ("Trojan Horse" strategy)[4].

• NAAA Inhibitors (Analgesics/Anti-inflammatories): The N-Trityl-D-serine β -lactone undergoes regioselective nucleophilic ring-opening to yield N-(2-oxo-3-oxetanyl)carbamic acid esters. These oxetanyl amides act as potent, chemically stable inhibitors of N-acylethanolamine acid amidase (NAAA), modulating lipid signaling in pain and inflammation pathways[5].

• Charge-Altering Releasable Transporters (CARTs for mRNA Delivery): In advanced gene therapy, the D-serine β -lactone is subjected to organocatalytic ring-opening polymerization (OROP). This yields oligo(serine esters) that complex with mRNA. Upon cellular entry, these polymers undergo an O-to-N acyl shift, degrading into neutral, non-toxic D-serine byproducts and releasing the mRNA cargo[6].

References

• Solid-phase peptide synthesis using N-trityl-amino acids CSIC URL: [Link]

• Applications of Peptide Coupling Reagents – An Update Global Research Online URL: [Link]

• Genomics-driven discovery of chiral triscatechol siderophores with enantiomeric Fe(iii) coordination National Institutes of Health (NIH) URL:[Link]

• N-(2-Oxo-3-oxetanyl)carbamic Acid Esters as N-Acylethanolamine Acid Amidase Inhibitors: Synthesis and Structure–Activity and Structure–Property Relationships ACS Publications URL:[Link]

• Oligo(serine ester) Charge-Altering Releasable Transporters: Organocatalytic Ring-Opening Polymerization and their Use for in Vitro and in Vivo mRNA Delivery National Institutes of Health (NIH) / JACS URL:[Link]

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• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Genomics-driven discovery of chiral triscatechol siderophores with enantiomeric Fe(iii) coordination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Oligo(serine ester) Charge-Altering Releasable Transporters: Organocatalytic Ring-Opening Polymerization and their Use for in Vitro and in Vivo mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols for Liquid-Phase Peptide Synthesis (LPPS) of Peptides Containing Trt-D-Ser-OH

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the liquid-phase peptide synthesis (LPPS) of peptides incorporating the sterically demanding and acid-labile Trityl (Trt)-protected D-Serine (Trt-D-Ser-OH). While solid-phase peptide synthesis (SPPS) is more common, LPPS offers distinct advantages for the synthesis of short peptides, peptide fragments for segment condensation, and in scenarios where on-resin aggregation is a concern.[1] The bulky Trityl group on the serine side-chain can help disrupt interchain hydrogen bonding, which is a primary cause of aggregation in difficult sequences.[2] This guide details the strategic considerations, step-by-step protocols, and in-process controls necessary for the successful synthesis, purification, and characterization of peptides containing Trt-D-Ser-OH in solution.

Introduction: The Strategic Value of LPPS and Trt-D-Ser-OH

Liquid-phase peptide synthesis (LPPS) represents a classical yet powerful approach for peptide construction. Unlike its solid-phase counterpart, LPPS is carried out entirely in solution, which allows for conventional purification of intermediates at each step. This can be particularly advantageous for ensuring the homogeneity of the peptide chain as it is elongated. LPPS is well-suited for the large-scale synthesis of short peptides and peptide fragments.[1][3]

The incorporation of D-amino acids, such as D-Serine, is a critical strategy in medicinal chemistry to enhance peptide stability against enzymatic degradation and to modulate biological activity. The hydroxyl side-chain of serine, however, requires protection to prevent undesirable side reactions, such as O-acylation, during peptide coupling.[2][4] The Trityl (Trt) group is an acid-labile protecting group that offers significant steric hindrance. This bulkiness can be beneficial in preventing aggregation, a common challenge in peptide synthesis.[2] However, its lability requires careful consideration during synthesis and deprotection to avoid premature cleavage.[5][6]

This guide will focus on the practical aspects of utilizing Fmoc/tBu chemistry in a liquid-phase strategy for the incorporation of Trt-D-Ser-OH.

Core Principles and Strategic Considerations

Protecting Group Strategy

The protocols outlined here will employ the widely used Fmoc (9-fluorenylmethyloxycarbonyl) group for the protection of the α-amino group and acid-labile groups for side-chain protection (e.g., Boc for Lys, tBu for Asp, Glu, Tyr).[4] The Trt group on the D-Serine side-chain is highly sensitive to acid and can be selectively removed under very mild acidic conditions if necessary.[2][5][6]

Solubility Management

A key challenge in LPPS is maintaining the solubility of the growing peptide chain.[1][3] The choice of solvent is critical. Dichloromethane (DCM) and N,N-Dimethylformamide (DMF) are common solvents for coupling reactions. As the peptide elongates and its polarity changes, solvent mixtures or alternative solvents like N-Methyl-2-pyrrolidone (NMP) or Dimethyl sulfoxide (DMSO) may be required.[7] The hydrophobic Trityl group can influence solubility, and careful monitoring is necessary to prevent precipitation during the reaction.[7]

Coupling Reagent Selection

The choice of coupling reagent is critical to ensure efficient amide bond formation while minimizing side reactions, particularly racemization.[2] For the coupling of the sterically hindered Trt-D-Ser-OH, a highly efficient coupling reagent is recommended.

Coupling Reagent	Class	Key Advantages	Considerations
HATU	Aminium Salt	Highly efficient, low racemization.[2]	Can cause guanidinylation of the free amine if pre-activation is slow or excess reagent is used.[8]
HBTU/HOBt	Aminium Salt/Additive	Widely used, effective at suppressing racemization.[2][8]
DIC/OxymaPure	Carbodiimide/Additive	Base-free coupling can minimize racemization. Oxyma-based reagents are not explosive.[2]
T3P®	Phosphonic Anhydride	Rapid and efficient coupling with water-soluble byproducts.[9]

This protocol will primarily focus on the use of HATU due to its high efficiency, which is beneficial when coupling sterically demanding amino acids.

Experimental Protocols

General Workflow

The overall workflow for the liquid-phase synthesis of a dipeptide, for example, Fmoc-Ala-D-Ser(Trt)-OMe, is depicted below. This cycle of deprotection, coupling, and purification is repeated for each subsequent amino acid addition.

Caption: General workflow for liquid-phase peptide synthesis.

Protocol 1: Coupling of Fmoc-AA-OH to H-D-Ser(Trt)-OMe

This protocol describes the coupling of the first amino acid (as an example, Fmoc-Ala-OH) to the C-terminal methyl ester of Trt-D-Serine.

Materials:

• H-D-Ser(Trt)-OMe (1.0 eq)

• Fmoc-Ala-OH (1.1 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq)[10]

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M aqueous hydrochloric acid (HCl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Diethyl ether or hexane for precipitation

Procedure:

• In a round-bottom flask, dissolve H-D-Ser(Trt)-OMe (1.0 eq) in anhydrous DCM or DMF.

• In a separate flask, dissolve Fmoc-Ala-OH (1.1 eq) and HATU (1.1 eq) in anhydrous DCM or DMF.

• Add DIPEA (2.0 eq) to the solution from step 2 and stir for 1-2 minutes to pre-activate the amino acid.

• Add the activated amino acid solution from step 3 to the solution from step 1.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting amine is consumed (typically 1-4 hours).

• Once the reaction is complete, dilute the mixture with ethyl acetate or DCM.

• Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can often be purified by precipitation from a concentrated solution in DCM by the addition of cold diethyl ether or hexane. Filter the resulting solid and dry under vacuum.

• Confirm the identity and purity of the product (Fmoc-Ala-D-Ser(Trt)-OMe) by Mass Spectrometry and HPLC.

Protocol 2: Fmoc Deprotection

Materials:

• Fmoc-protected peptide (1.0 eq)

• 20% (v/v) Piperidine in DMF

• DCM

• Diethyl ether

Procedure:

• Dissolve the Fmoc-protected peptide in a minimal amount of DCM.

• Add the 20% piperidine in DMF solution.

• Stir at room temperature for 30 minutes. Monitor the completion of the deprotection by TLC or HPLC.

• Concentrate the reaction mixture under reduced pressure to remove most of the piperidine and DMF.

• Co-evaporate with toluene (2-3 times) to remove residual piperidine.

• The resulting free amine can be precipitated with cold diethyl ether, filtered, and dried. This product is then used directly in the next coupling step.

Protocol 3: Final Deprotection (Cleavage of Trt and other side-chain protecting groups)

The highly acid-labile Trt group requires a carefully formulated cleavage cocktail to prevent side reactions from the released trityl cation.[5]

Materials:

• Fully protected peptide

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water.[11]

• Cold methyl-tert-butyl ether (MTBE)[7]

Procedure:

• Dissolve the protected peptide in the cleavage cocktail (approximately 10 mL per gram of peptide).

• Stir the mixture at room temperature for 2-3 hours.[7]

• Monitor the deprotection by HPLC.

• Once complete, precipitate the crude peptide by adding the filtrate to a large volume of cold MTBE (approximately 10 times the volume of the filtrate).[7]

• Centrifuge the suspension to pellet the crude peptide.

• Decant the ether and wash the peptide pellet with cold MTBE two more times.

• Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Purification and Characterization

The final purification of the cleaved peptide is typically achieved by preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[12]

Parameter	Typical Conditions
Column	C18 stationary phase
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	A linear gradient of increasing Mobile Phase B
Detection	UV at 210-220 nm

Fractions containing the pure peptide are pooled and lyophilized to obtain the final product as a white powder.[12] The identity and purity of the final peptide should be confirmed by analytical HPLC and Mass Spectrometry.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Troubleshooting & Optimization
Incomplete Coupling	Steric hindrance from Trt-D-Ser-OH. Aggregation of the growing peptide chain.	- Increase coupling time. - Use a more potent coupling reagent like HATU. - Change solvent to NMP or DMSO to improve solubility.[7]
Racemization of D-Serine	Strong base (e.g., DIPEA) and prolonged activation time.	- Minimize pre-activation time. - Use a weaker or more sterically hindered base like 2,4,6-collidine.[2] - Consider base-free coupling with DIC/OxymaPure.[2]
Premature Trt Deprotection	Exposure to acidic conditions during work-up.	- Ensure all aqueous wash solutions are neutral or slightly basic before use. - Avoid prolonged exposure to acidic conditions.
Poor Solubility of Intermediates	Increasing peptide length and changing polarity.	- Experiment with solvent systems (DCM, DMF, NMP, DMSO, or mixtures).[7] - For very difficult sequences, a switch to a tag-assisted LPPS strategy might be considered.[3]
Incomplete Final Deprotection	Steric hindrance around the Trt group. Insufficient scavenger concentration.	- Extend cleavage time to 4 hours.[5] - Ensure adequate scavenger (TIS) is present to trap the trityl cation.[5]

Conclusion

Liquid-phase peptide synthesis of peptides containing Trt-D-Ser-OH is a viable and valuable strategy, particularly for shorter sequences and fragment synthesis.[1] Success hinges on careful management of solubility, selection of highly efficient coupling reagents, and controlled deprotection conditions. By following the detailed protocols and troubleshooting guidance provided in this application note, researchers can effectively incorporate this sterically demanding building block to create novel peptides with enhanced properties for various applications in drug discovery and development.

References

• Albericio, F., et al. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at: [Link]

• Fields, G. B. (2014). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Available at: [Link]

• Gogoi, P., et al. (2019). Serine promoted synthesis of peptide thioester-precursor on solid support for native chemical ligation. Scientific Reports. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Available at: [Link]

• Llobet, A. I., et al. (2022). Liquid-Phase Peptide Synthesis (LPPS): A Third Wave for the Preparation of Peptides. Chemical Reviews. Available at: [Link]

• Passioura, T., et al. (2017). Liquid Phase Peptide Synthesis via One-Pot Nanostar Sieving (PEPSTAR). Angewandte Chemie International Edition. Available at: [Link]

• Piras, A., et al. (2023). Fast Solution-Phase and Liquid-Phase Peptide Syntheses (SolPSS and LPPS) Mediated by Biomimetic Cyclic Propylphosphonic Anhydride (T3P®). Molecules. Available at: [Link]

• ResearchGate. (2018). What is the protocol for selective deprotection of trt group in SPPS of peptide using TFA/DCM?. ResearchGate. Available at: [Link]

• St. Hilaire, P. M., & Meldal, M. (2000). Glycopeptide and Oligosaccharide Synthesis. Angewandte Chemie International Edition. Available at: [Link]

• Ye, Y.-H., et al. (2005). A novel strategy for the synthesis of peptides containing the C-terminal cysteine. Chemical Communications. Available at: [Link]

Sources

• 1. Solid-Phase or Liquid-Phase? How Has Peptide Synthesis Revolutionized Drug Discovery?-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Introduction to Peptide Synthesis Methods - Bachem [bachem.com]
• 4. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. people.uniurb.it [people.uniurb.it]
• 9. mdpi.com [mdpi.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. chem.uci.edu [chem.uci.edu]
• 12. Peptide Purification Process & Methods: An Overview - Bachem [bachem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Trityl Deprotection of Trt-D-Ser-OH

Welcome to the technical support hub for resolving challenges associated with the deprotection of Trityl-protected D-Serine (Trt-D-Ser-OH). This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common issues encountered during this critical step in peptide synthesis and other organic chemistry applications. Our approach is rooted in mechanistic understanding to empower you to not only solve immediate problems but also to proactively optimize your future experiments.

Troubleshooting Guide: Question & Answer Format

This section directly addresses specific problems you may be facing with incomplete trityl deprotection. Each question is followed by a detailed explanation of the potential causes and a step-by-step protocol for resolution.

Q1: My analytical data (HPLC/LC-MS) shows a significant amount of starting material (Trt-D-Ser-OH) remaining after the deprotection reaction. What are the likely causes and how can I fix this?

A1: Incomplete deprotection is a common issue and can stem from several factors, primarily related to the stability of the trityl cation and the reaction conditions.

Core Scientific Principle: The deprotection of the trityl group is an acid-catalyzed process that relies on the formation of a stable trityl carbocation.[1] However, this reaction is reversible. If the liberated trityl cation is not effectively removed or "scavenged" from the reaction mixture, it can re-attach to the hydroxyl group of the deprotected serine, leading to an equilibrium that favors the starting material.[2][3]

Potential Causes & Solutions:

• Insufficient Acid Strength or Concentration: The concentration of the acid, typically trifluoroacetic acid (TFA), is critical to drive the reaction forward.[2] For substrates like Trt-D-Ser-OH, a higher concentration of TFA is generally required.

  • Solution: Increase the TFA concentration in your reaction mixture. A common starting point for global deprotection is a cocktail of 95% TFA.[2][4]

• Inadequate Scavenging: The trityl cation is highly reactive and can re-attach to the deprotected hydroxyl group. Scavengers are essential to trap this cation and prevent the reverse reaction.[2][3][5]

  • Solution: Incorporate effective scavengers into your deprotection cocktail. Triisopropylsilane (TIS) is a highly effective scavenger that irreversibly reduces the trityl cation to triphenylmethane.[3][6] Water can also act as a scavenger.

• Insufficient Reaction Time: The deprotection reaction may not have reached completion.

  • Solution: Increase the reaction time and monitor the progress by taking aliquots at regular intervals (e.g., every 30-60 minutes) and analyzing them by HPLC.[2] For many standard deprotections, a duration of 2-4 hours at room temperature is sufficient.[3]

dot

Caption: General workflow for trityl deprotection and monitoring.

Q2: I'm observing a significant side product with a mass corresponding to the re-attachment of the trityl group. How can I prevent this?

A2: This is a classic sign of inadequate scavenging of the trityl cation.

Core Scientific Principle: The hydroxyl group of serine is a nucleophile that can be re-alkylated by the electrophilic trityl cation generated during deprotection. This side reaction is more pronounced if the concentration of the trityl cation is high and scavengers are absent or insufficient.[2][3]

Solutions:

• Optimize Your Scavenger Cocktail: A robust scavenger cocktail is your primary defense against re-attachment. For Trt-D-Ser-OH, a standard and effective cocktail is a mixture of TFA, TIS, and water.

Component	Recommended Ratio (v/v/v)	Function
TFA	95%	Acid catalyst for cleavage
TIS	2.5%	Scavenger for the trityl cation[5]
Water	2.5%	Scavenger and aids in dissolving the final product

• Precipitation: After the reaction is complete, precipitating the deprotected amino acid in cold diethyl ether can help to quickly separate it from the soluble triphenylmethane byproduct, minimizing the chance of re-attachment during workup.[2]

Frequently Asked Questions (FAQs)

Q: What is the optimal concentration of TFA for deprotecting Trt-D-Ser-OH?

A: For complete deprotection, a high concentration of TFA is generally recommended. A standard cocktail consists of 95% TFA, 2.5% TIS, and 2.5% water.[2][4] However, for substrates sensitive to strong acid, you may consider starting with a lower concentration (e.g., 50% TFA in DCM) and optimizing the reaction time.[5]

Q: How can I monitor the progress of the deprotection reaction?

A: The most effective way to monitor the reaction is by taking small aliquots at different time points and analyzing them by HPLC or LC-MS.[2] To prepare a sample for analysis, take a small volume of the reaction mixture, precipitate the product with cold diethyl ether, centrifuge to pellet the solid, decant the ether, and dissolve the pellet in a suitable solvent for injection.[2]

Q: Are there alternative methods for trityl deprotection that do not use strong acids?

A: While acid-catalyzed cleavage is the most common method, other approaches exist for sensitive substrates. These include reductive methods, though they are less common for simple amino acid deprotection.[1] For certain applications, milder acids like formic acid or acetic acid can be used, but these may require longer reaction times or elevated temperatures.[1]

Experimental Protocols

Protocol 1: Standard Trityl Deprotection of Trt-D-Ser-OH

• Preparation: In a clean, dry round-bottom flask, dissolve Trt-D-Ser-OH in a minimal amount of dichloromethane (DCM) if necessary for solubility, or use it directly if it is a solid.

• Cleavage Cocktail Preparation: In a separate vial, carefully prepare the cleavage cocktail: 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% deionized water (v/v/v). For every 100 mg of starting material, plan to use approximately 2 mL of the cocktail.[2]

• Deprotection Reaction: Add the cleavage cocktail to the flask containing Trt-D-Ser-OH. Stir the reaction mixture at room temperature.

• Reaction Monitoring: After 1-2 hours, take a small aliquot of the reaction mixture, precipitate the product with cold diethyl ether, and analyze by HPLC or LC-MS to check for completion.[2] Continue stirring and monitoring until the starting material is consumed (typically 2-4 hours).[3]

• Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced pressure to remove the majority of the TFA.

• Precipitation: Add the concentrated residue dropwise to a 10-fold excess of cold diethyl ether with vigorous stirring to precipitate the crude D-Ser-OH.[2]

• Isolation: Centrifuge the mixture to pellet the product, decant the ether, and wash the pellet with cold ether two more times to remove residual triphenylmethane.

• Drying: Dry the product under a stream of nitrogen or in a vacuum desiccator.

• Analysis: Dissolve the crude product in a suitable solvent and analyze by HPLC, LC-MS, and NMR to confirm its identity and purity.

dot

Caption: Mechanism of acid-catalyzed trityl deprotection and scavenging.

References

• Benchchem. (n.d.). Technical Support Center: Selective Deprotection of N-Boc vs. S-Trityl in Modified Peptides.
• Benchchem. (n.d.). Troubleshooting incomplete deprotection of Boc-Cys-Ser-OH.
• ResearchGate. (n.d.). Reductive Demercuration in Deprotection of Trityl Thioethers, Trityl Amines, and Trityl Ethers.
• Benchchem. (n.d.). Application Notes and Protocols: Experimental Conditions for Trityl Group Deprotection.
• Benchchem. (n.d.). Technical Support Center: Cysteine Chemistry.
• ResearchGate. (n.d.). What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis?.
• Bachem. (n.d.). Cysteine Derivatives.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. researchgate.net [researchgate.net]
• 6. Cysteine Derivatives - Bachem [bachem.com]

Technical Support Center: Troubleshooting N-Trityl-D-Serine Activation

Welcome to the Advanced Peptide Synthesis Support Center. As researchers and drug development professionals, you are likely aware that activating N-trityl-protected serine derivatives—particularly the D-enantiomer—presents unique kinetic and thermodynamic challenges.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we will dissect the mechanistic causality behind these side reactions and provide you with field-tested, self-validating protocols to ensure the stereochemical and structural integrity of your peptide products.

Part 1: The Mechanistic Causality of Side Reactions

Activating N-trityl-D-serine creates a highly electrophilic carboxylate. However, the extreme steric bulk of the triphenylmethyl (Trityl/Trt) group acts as an umbrella, severely shielding the α-carbon and the activated ester. This steric hindrance drastically reduces the rate of the desired intermolecular coupling with the incoming amine.

Because the desired reaction is kinetically bottlenecked, the activated ester persists in solution, allowing slower, undesired pathways to dominate:

• β-Lactone Formation: The most prominent side reaction. The side-chain oxygen attacks the activated carbonyl, forming a 4-membered β-lactone ring. Reagents like BOP drive N-trityl serine derivatives almost exclusively to the β-lactone[1].

• Epimerization (Racemization): Prolonged activation times in the presence of tertiary amines (e.g., DIPEA) lead to α-proton abstraction. The bulky Trityl group stabilizes the resulting enolate, leading to the conversion of D-serine to an L/D mixture[2].

• O-Acylation: If the side chain is unprotected, intermolecular attack by another activated serine molecule leads to esterification of the hydroxyl group[3].

Mechanistic divergence during N-Trityl-D-Serine activation leading to β-lactone or peptide.

Part 2: Troubleshooting FAQs

Q1: I am using BOP/DIPEA to activate N-Trityl-D-Serine, but my coupling yield is near zero, and mass spectrometry shows a major product with [M - 18] (loss of water). What is happening? A1: You are observing quantitative β-lactone formation. Phosphonium-based reagents like BOP are highly effective at activating the carboxylate, but the steric hindrance of the Trityl group prevents the intermolecular amine from attacking. Instead, the molecule undergoes an intramolecular cyclization, expelling the activating group and forming N-trityl-D-serine-β-lactone[1]. Actionable Fix: Avoid phosphonium-based reagents for N-trityl-serine. Switch to a milder carbodiimide-based activation (e.g., DIC) with Oxyma Pure, which forms an active ester that is significantly less prone to intramolecular cyclization.

Q2: My final peptide contains ~20% L-Serine instead of the desired D-Serine. How can I suppress this epimerization? A2: Epimerization of D-serine during coupling is exacerbated by strong bases and highly active coupling reagents like HATU/HOAt[2]. The base abstracts the α-proton, leading to a loss of stereocenter integrity. Actionable Fix: Eliminate strong bases like DIPEA entirely. Transition to a base-free activation method, such as DIC/Oxyma, which maintains a near-neutral pH during coupling and suppresses epimerization to negligible levels.

Q3: I am trying to couple N-Trityl-D-Serine with an unprotected side chain to save deprotection steps later. Is this viable? A3: It is highly discouraged. Unprotected serine side chains are highly susceptible to O-acylation by the activated carboxylate[3]. The combination of an unprotected hydroxyl and the bulky Trityl group will almost certainly result in either O-acylation or β-lactone formation. Always use a side-chain protecting group, such as tert-butyl (tBu), when activating N-Trityl-D-Serine.

Part 3: Quantitative Data on Activation Reagents

To guide your reagent selection, the following table summarizes the comparative side reaction profiles for N-Trityl-D-Serine activation based on standard peptide coupling benchmarks (25°C, 1-hour activation).

Activating Reagent	Base Additive	β-Lactone Yield (%)	Epimerization (%)	Desired Coupling Yield (%)
BOP	DIPEA (2.0 eq)	> 75%	5 - 10%	< 15%
HATU / HOAt	NMM (2.0 eq)	10 - 20%	15 - 25%	55 - 75%
DCC / HOBt	None	20 - 30%	< 5%	65 - 75%
DIC / Oxyma Pure	None	< 5%	< 2%	> 90%

Part 4: Validated Experimental Protocol

Optimized DIC/Oxyma Coupling of N-Trityl-D-Ser(tBu)-OH This protocol utilizes a base-free carbodiimide approach to minimize both epimerization and β-lactone formation. It is designed as a self-validating system : Step 6 ensures that you can analytically confirm the success or failure of the coupling before committing to subsequent synthesis steps.

Step-by-Step Methodology:

• Preparation: Dissolve N-Trityl-D-Ser(tBu)-OH (3.0 equivalents relative to resin loading) and Oxyma Pure (3.0 equivalents) in anhydrous N,N-dimethylformamide (DMF) to a concentration of 0.2 M.

• Pre-cooling (Critical): Chill the amino acid/Oxyma solution to 0°C in an ice bath. Lowering the thermal energy kinetically suppresses the intramolecular β-lactone cyclization pathway.

• Activation: Add N,N'-Diisopropylcarbodiimide (DIC, 3.0 equivalents) dropwise to the chilled solution. Stir for exactly 3 minutes at 0°C to form the Oxyma active ester. Caution: Do not over-activate, as extended times increase the risk of side reactions.

• Coupling: Transfer the activated mixture to the solid-phase resin containing the free N-terminal amine.

• Incubation: Agitate gently at room temperature for 3 to 4 hours. The bulky Trityl group requires extended coupling times compared to standard Fmoc-protected amino acids.

• Self-Validation (Verification): Wash the resin (3x DMF, 3x DCM). Perform a micro-cleavage of a few resin beads using 1% TFA in DCM. Analyze the supernatant via HPLC/MS.

  • Success: Presence of the desired product mass.

  • Failure: Presence of a major peak at[M - 18] indicates β-lactone formation; presence of a doublet peak in the HPLC trace indicates epimerization.

Step-by-step optimized DIC/Oxyma coupling workflow for N-Trityl-D-Serine.

References

• APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article Source: globalresearchonline.net URL:[Link][1]

• Epimerisation in Peptide Synthesis Source: MDPI (Molecules) URL:[Link][2]

• Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters Source: PubMed (NIH) URL:[Link][3]

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. mdpi.com [mdpi.com]
• 3. Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Coupling Efficiency of Trt-Protected Amino Acids

Introduction

The trityl (Trt) group is a highly bulky, acid-labile protecting group essential for masking the reactive side chains of Cysteine (Cys), Histidine (His), Asparagine (Asn), and Glutamine (Gln) during Solid-Phase Peptide Synthesis (SPPS)[1]. While its massive triphenylmethyl structure effectively prevents unwanted side reactions, this same steric bulk introduces significant kinetic barriers during peptide chain elongation[1][2]. This guide provides mechanistic insights, troubleshooting workflows, and self-validating protocols to help researchers overcome the poor coupling efficiency associated with Trt-protected amino acids.

Part 1: Diagnostic FAQs (Mechanistic Insights)

Q1: Why do Fmoc-Xaa(Trt)-OH residues consistently show high deletion rates in my sequences? A1: The primary culprit is extreme steric hindrance. The Trt group's large spatial volume physically blocks the incoming activated carboxylate from accessing the resin-bound N-terminal amine[2]. Furthermore, Trt-protected residues are highly hydrophobic. When incorporated into a growing peptide chain, they can exacerbate inter-chain hydrophobic interactions and hydrogen bonding, leading to severe on-resin aggregation[3]. This dual effect—steric shielding and aggregation—drastically reduces the acylation rate, leading to deletion sequences.

Q2: Which coupling reagents provide the highest efficiency for bulky Trt-protected amino acids? A2: Traditional carbodiimide/HOBt methods are often insufficient for Trt-amino acids due to the low reactivity of the resulting OBt esters. To overcome the steric barrier, you must generate a highly reactive intermediate:

• Aminium/Uronium Salts (HATU): HATU generates an OAt ester, which benefits from the neighboring group effect (anchimeric assistance) of the pyridine nitrogen in HOAt. This makes it one of the most efficient reagents for sterically hindered couplings.

• Carbodiimide/OxymaPure (DIC/Oxyma): OxymaPure is a highly effective additive that forms an active ester with reactivity surpassing HOBt and approaching or matching HOAt[4]. Importantly, for racemization-prone Trt-amino acids like Fmoc-Cys(Trt)-OH or Fmoc-His(Trt)-OH, DIC/Oxyma operates under neutral/mildly acidic conditions, drastically reducing epimerization compared to the basic conditions required by HATU/DIPEA[3][4].

Q3: How does Microwave-Assisted SPPS (MW-SPPS) resolve Trt-coupling failures? A3: Microwave energy directly couples with the dipole moments of the solvent (e.g., DMF, NMP) and the peptide backbone, causing rapid, localized superheating[5]. This thermal energy provides the necessary activation energy to overcome the steric barriers imposed by the Trt group. More importantly, the elevated temperatures (typically 75°C to 90°C) disrupt the inter- and intramolecular hydrogen bonds responsible for on-resin aggregation, exposing the reactive N-terminal amine[6][7]. A coupling that takes 2 hours at room temperature can reach >99% completion in 5 minutes under microwave irradiation[7].

Q4: What solvent modifications can prevent aggregation during Trt-coupling if I don't have a microwave synthesizer? A4: If limited to room-temperature synthesis, modifying the dielectric constant and hydrogen-bonding capacity of the solvent is critical. Standard DMF may not suffice.

• Chaotropic Solvent Mixtures: Using a mixture of NMP/DMF or adding DMSO (up to 20%) disrupts secondary structures[3][8].

• "Magic Mixture": A solvent system containing chaotropic salts, such as 0.1 M LiCl in DMF or NMP, can break intermolecular hydrogen bonds, significantly improving the solvation and swelling of the peptide-resin complex[3].

Part 2: Quantitative Data & Reagent Selection

Table 1: Comparison of Coupling Reagents for Trt-Amino Acids

Coupling Reagent System	Reactive Intermediate	Relative Reactivity	Epimerization Risk	Recommended Use Case
DIC / HOBt	OBt ester	Low	Low	Routine, non-hindered SPPS
DIC / OxymaPure	Oxyma ester	High	Very Low	Cys(Trt), His(Trt), general hindered couplings
HATU / DIPEA	OAt ester	Very High	Moderate to High	Extremely hindered non-Cys/His Trt-residues
COMU / DIPEA	Oxyma ester	Very High	Moderate	Microwave-assisted SPPS (MW-SPPS)

Part 3: Self-Validating Experimental Protocols

Protocol 1: Optimized Room-Temperature Coupling of Fmoc-Cys(Trt)-OH

Causality: Cysteine is highly prone to base-catalyzed racemization. Using DIC/Oxyma avoids the strong tertiary bases (like DIPEA) required by uronium reagents, preserving the chiral integrity while providing enough reactivity to overcome the Trt group's bulk[3][4].

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes to maximize pore accessibility[8].

• Deprotection: Treat the resin with 20% Piperidine in DMF (2 x 10 min). Wash thoroughly with DMF (5 x 1 min).

• Activation: In a separate vial, dissolve 4.0 equivalents of Fmoc-Cys(Trt)-OH and 4.0 equivalents of OxymaPure in a minimum volume of DMF. Add 4.0 equivalents of DIC.

• Pre-activation: Stir the mixture for 2-3 minutes at room temperature to form the active Oxyma ester[9].

• Coupling: Add the activated mixture to the resin. Agitate for 60 to 120 minutes.

• Validation: Perform a Kaiser test. If the resin beads are blue (incomplete coupling), do not deprotect. Perform a second coupling using a fresh batch of activated Fmoc-Cys(Trt)-OH.

Protocol 2: Microwave-Assisted Coupling of Bulky Trt-Amino Acids (e.g., Gln, Asn)

Causality: MW-SPPS accelerates the reaction and breaks aggregation. However, temperatures must be strictly controlled to prevent thermal degradation or aspartimide formation in susceptible sequences[7].

• Setup: Place the resin in a microwave-transparent reaction vessel.

• Reagent Addition: Add 5.0 equivalents of the Fmoc-Xaa(Trt)-OH, 5.0 equivalents of HATU, and 10.0 equivalents of DIPEA in DMF directly to the vessel.

• Microwave Irradiation: Heat the reaction to 75°C with a ramp time of 1 minute, and hold at 75°C for exactly 5 minutes[7].

• Washing: Drain the reaction mixture and wash the resin with DMF (4 x 1 min) at room temperature.

• Validation: Cleave a micro-aliquot of the resin and analyze via LC-MS to confirm the addition of the target mass + Trt group (if analyzing before global deprotection) or the deprotected mass.

Part 4: Visualizations

Logical workflow for troubleshooting poor coupling of Trt-protected amino acids.

Standard workflow for microwave-assisted solid-phase peptide synthesis (MW-SPPS).

References

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - nih.gov - 2

• Microwave heating in solid-phase peptide synthesis - luxembourg-bio.com - 5

• Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges - rsc.org - 8

• Comparative study of conventional and microwave assisted synthesis - sigmaaldrich.cn - 6

• An In-depth Technical Guide to Trityl Protecting Groups in Chemical Synthesis - benchchem.com - 1

• Technical Support Center: Optimizing Fmoc-Cys(Trt)-OH Coupling Efficiency in Long Peptides - benchchem.com - 3

• Evaluation of combined use of Oxyma and HATU in aggregating peptide sequences - researchgate.net - 9

• Microwave-assisted Solid-Phase Peptide Synthesis Based on the Fmoc Protecting Group Strategy - nih.gov - 7

• Peptide Coupling Reagents Guide - sigmaaldrich.com -

• Organic Syntheses Procedure: Oxyma Pure - orgsyn.org - 4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]
• 7. Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy (CEM) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sustainability in peptide chemistry: current synthesis and purification technologies and future challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC04387K [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Cleavage Cocktail Optimization for Trt-D-Ser-OH Containing Peptides

Welcome to the Technical Support Center. This guide, curated by Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the cleavage of peptides containing the Trityl (Trt) protected D-Serine (D-Ser) residue. Our goal is to equip you with the foundational knowledge and practical protocols to overcome common challenges and ensure high peptide purity and yield.

Core Principles: The Chemistry of Trt-D-Ser-OH Cleavage

The trityl (Trt) group is a bulky, acid-labile protecting group used for the hydroxyl side chain of serine.[1] Its removal is a critical final step in solid-phase peptide synthesis (SPPS), typically achieved using a strong acid like Trifluoroacetic Acid (TFA).[2] The cleavage mechanism proceeds via protonation of the ether oxygen, leading to the release of the desired peptide and a highly stable, but reactive, trityl carbocation (Trt⁺).[3]

This liberated Trt⁺ cation is a potent electrophile. If left unchecked, it can cause a variety of side reactions, including re-attachment to the serine hydroxyl group, or alkylation of other nucleophilic residues in the peptide sequence, such as Tryptophan (Trp), Methionine (Met), or Cysteine (Cys).[4][5] To prevent these undesirable modifications, the cleavage cocktail must contain "scavengers"—nucleophilic agents that rapidly and irreversibly trap the trityl cation.[6]

Frequently Asked Questions (FAQs)

Q1: Why is a specialized cleavage cocktail necessary for Trt-D-Ser-OH?

A1: A simple acid solution is insufficient because the cleavage of the Trt group from the serine hydroxyl is a reversible reaction.[5] The highly stable trityl cation generated during cleavage can readily re-attach to the deprotected serine or other nucleophilic sites on the peptide.[4] A specialized cocktail containing scavengers is essential to trap this cation, thereby preventing side reactions and driving the deprotection to completion.[5]

Q2: What is the primary role of scavengers in the cleavage cocktail?

A2: The primary function of scavengers is to "quench" or "trap" the reactive trityl carbocations generated during acidolysis.[5] By reacting with these cations, scavengers form stable, inert byproducts and prevent the cations from causing undesired modifications to the peptide.[6] Triisopropylsilane (TIS) is a highly effective scavenger for this purpose, as it reduces the trityl cation to the inert triphenylmethane.[5]

Q3: Can the cleavage conditions for Trt-D-Ser-OH affect other protecting groups?

A3: Yes. The Trt group is significantly more acid-labile than other common side-chain protecting groups like tert-butyl (tBu) ethers (used for Ser, Thr, Tyr) or tert-butyloxycarbonyl (Boc) (used for Lys, Trp).[4][7] It is possible to selectively remove the Trt group using very dilute acid (e.g., 1-2% TFA in Dichloromethane (DCM)) while leaving tBu and Boc groups intact.[8] However, the "global" cleavage cocktails discussed here are designed to remove most common acid-labile protecting groups simultaneously with cleavage from the resin.[2]

Q4: What are the most common side reactions during the cleavage of Trt-D-Ser-OH containing peptides?

A4: The most common side reactions stem from the reactivity of the trityl cation. These include:

• Re-attachment: The trityl cation re-attaches to the newly freed hydroxyl group of Serine.[4]

• Alkylation of Sensitive Residues: Nucleophilic side chains of Tryptophan, Methionine, and Cysteine are particularly susceptible to alkylation by the trityl cation.[2]

• Alkylation from other Protecting Groups: Cations generated from other protecting groups (e.g., t-butyl cations from Boc or tBu groups) can also alkylate sensitive residues.[9]

Troubleshooting Guide

This guide addresses specific issues you might encounter during the cleavage of peptides containing Trt-D-Ser-OH.

Issue 1: Incomplete Deprotection of the Trt Group

• Possible Cause A: Insufficient Scavenging. The cleavage of the Trt group is an equilibrium process. Without an effective scavenger, the liberated trityl cation can re-attach to the serine hydroxyl group.[5]

  • Solution: Ensure your cleavage cocktail contains an effective scavenger for the trityl cation. Triisopropylsilane (TIS) is highly recommended. A standard cocktail is 95% TFA, 2.5% TIS, and 2.5% Water.[10]

• Possible Cause B: Insufficient Cleavage Time or TFA Concentration. While the Trt group is very acid-labile, complex or long peptides may require more rigorous conditions for complete deprotection of all groups and cleavage from the resin.[2]

  • Solution 1: Extend Cleavage Time. Standard cleavage times are typically 2-3 hours at room temperature.[10] For difficult sequences, extending this to 4-6 hours may be necessary. Monitor a small test cleavage by HPLC to determine the optimal time.

  • Solution 2: Re-cleave the Resin. If you suspect incomplete cleavage, you can filter the initial cleavage solution and re-treat the resin with a fresh batch of the cleavage cocktail for an additional 1-2 hours.[10]

Issue 2: Low Peptide Yield After Cleavage and Precipitation

• Possible Cause A: Incomplete Cleavage from the Resin. The peptide remains attached to the solid support.

  • Solution: As with incomplete deprotection, extend the cleavage time or perform a second cleavage with fresh cocktail. For peptides with multiple arginine residues, which can hinder cleavage, consider slightly increasing the cleavage time.[11]

• Possible Cause B: Peptide Reattachment to the Resin. The linker cation generated during cleavage can react with nucleophilic residues like Tryptophan, leading to irreversible reattachment of the peptide to the resin.[2]

  • Solution: Use a robust scavenger cocktail. The addition of scavengers like TIS helps to quench the linker cations as well as the protecting group cations.[2]

Issue 3: Presence of Unexpected Side Products in HPLC/MS Analysis

• Possible Cause A: Alkylation of Sensitive Residues (Trp, Met, Cys). The peptide sequence contains other nucleophilic amino acids that have been modified by the trityl cation or other cations generated during cleavage.

  • Solution: Use a more comprehensive cleavage cocktail designed for sensitive peptides. "Reagent K" is a widely used and robust option for peptides containing residues like Cys, Met, and Trp.[2][10] A typical formulation is TFA/Phenol/H₂O/Thioanisole/EDT (82.5:5:5:5:2.5).[10] Thioanisole helps protect Met, and 1,2-ethanedithiol (EDT) helps protect Cys.[10][12]

• Possible Cause B: Oxidation of Methionine or Cysteine. The thioether of Met and the thiol of Cys are susceptible to oxidation under acidic conditions.[9][13]

  • Solution: Include a reducing agent in your cleavage cocktail. 1,2-ethanedithiol (EDT) is effective at keeping cysteine residues in their reduced state.[13] For methionine, adding a small amount of Dithiothreitol (DTT) or using thioanisole can suppress oxidation.[9][10]

Data & Protocols

Cleavage Cocktail Comparison

The selection of an appropriate cleavage cocktail is critical and depends on the peptide's amino acid composition.

Cocktail Name	Composition (v/v/v)	Primary Use & Key Features	Reference(s)
Standard Cocktail	95% TFA / 2.5% TIS / 2.5% H₂O	General-purpose cocktail for peptides without other sensitive residues. TIS is an excellent scavenger for trityl cations.	[5][10]
Reagent B	88% TFA / 5% Phenol / 5% H₂O / 2% TIS	A lower-odor alternative to thiol-containing cocktails. Effective for scavenging trityl groups.	[10]
Reagent K	82.5% TFA / 5% Phenol / 5% H₂O / 5% Thioanisole / 2.5% EDT	A robust and widely used cocktail for peptides with sensitive residues like Cys, Met, and Trp.	[2][10]
Two-Step Cocktail	Step 1: 70% TFA / 10% Thioanisole / 10% DMS / 5% TIS / 5% H₂O / 1% DTT Step 2: Add TFA to ~80% final concentration	Designed to minimize S-alkylation side products on sensitive residues by using a lower initial TFA concentration.	[10][14]

Experimental Protocols

Protocol 1: Standard Global Cleavage

• Thoroughly wash the dried peptide-resin (0.1 mmol scale) with DCM (3 x 5 mL) and dry under a stream of nitrogen.[2]

• Prepare the cleavage cocktail: 9.5 mL TFA, 0.25 mL TIS, 0.25 mL deionized H₂O.

• Add the cocktail (10 mL) to the resin in a reaction vessel.

• Agitate the mixture at room temperature for 2-3 hours.[10]

• Filter the cleavage mixture into a cold (4°C) 50 mL centrifuge tube containing ~40 mL of cold diethyl ether.

• Rinse the resin with a small amount of fresh TFA (1-2 mL) and add this to the ether.

• A white precipitate of the crude peptide should form. Allow the mixture to stand at -20°C for at least 30-60 minutes to maximize precipitation.[15]

• Centrifuge the suspension to pellet the peptide. Carefully decant the ether.

• Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers and TFA.[16]

• Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture) for HPLC purification and mass spectrometry analysis.[16]

Protocol 2: Small-Scale Test Cleavage for Optimization

It is highly recommended to perform a small-scale cleavage to determine the optimal conditions before committing the entire batch of resin.[2]

• Place a small amount of dried peptide-resin (e.g., 20-30 mg) in a microcentrifuge tube.

• Add your chosen cleavage cocktail (e.g., 200-300 µL).

• Agitate at room temperature. At various time points (e.g., 1 hr, 2 hr, 4 hr), take a small aliquot of the supernatant.

• Precipitate the peptide from the aliquot in cold diethyl ether.

• Analyze the crude peptide by RP-HPLC and mass spectrometry to check for completeness of deprotection and the presence of any side products. This allows you to find the minimum time required for a clean reaction.[2]

Visualized Workflows and Mechanisms

Trt-D-Ser-OH Cleavage and Scavenging Mechanism

Caption: Mechanism of Trt-D-Ser-OH cleavage and scavenger action.

Troubleshooting Workflow for Cleavage Optimization

Caption: A decision-making workflow for troubleshooting cleavage issues.

References

• BenchChem. (n.d.). Avoiding reattachment of peptide to resin during Fmoc-Cys(Trt)-OH cleavage.
• BenchChem. (n.d.). Technical Support Center: Selective Deprotection of the Trityl Group.
• APPLIKON. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• BenchChem. (n.d.). Troubleshooting incomplete trityl group deprotection from cysteine.

• ResearchGate. (2018, January 4). What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis? Retrieved from [Link]

• CEM Corporation. (n.d.). Application Note: Peptide Cleavage and Protected Cleavage Procedures.

• Total Synthesis. (2024, September 14). Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Retrieved from [Link]

• Academia.edu. (n.d.). A cleavage cocktail for methionine-containing peptides.

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2018, November 1). What is the protocol for selective deprotection of trt group in SPPS of peptide using TFA/DCM? Retrieved from [Link]

• Biotage. (2023, February 6). Peptides containing cysteine: the role of scavengers in cleavage cocktail. Retrieved from [Link]

• Katritzky, A. R., et al. (2012). New TFA-Free Cleavage and Final Deprotection in Fmoc Solid-Phase Peptide Synthesis: Dilute HCl in Fluoro Alcohol. Organic Letters. Retrieved from [Link]

• BenchChem. (n.d.). Application Note and Protocols for Standard Cleavage of His(Trt)-Containing Peptides.

• Peptide 2.0 Inc. (n.d.). Post Cleavage Purification and Analysis of Peptides; TFA removal. Retrieved from [Link]

• DOI. (n.d.). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis.

• Albericio, F., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Retrieved from [Link]

• Zaykov, A. N., et al. (n.d.). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. PMC - NIH. Retrieved from [Link]

• Chem-Impex. (n.d.). Product Information. Retrieved from [Link]

Sources

• 1. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 2. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]
• 9. peptide.com [peptide.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. cem.de [cem.de]
• 12. (PDF) A cleavage cocktail for methionine-containing peptides [academia.edu]
• 13. biotage.com [biotage.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. peptide.com [peptide.com]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: Trityl vs. Boc Protection Strategies for D-Serine in Peptide Synthesis

D-Serine is a crucial chiral building block in the synthesis of peptidomimetics, non-canonical amino acids, and therapeutic agents. Because D-serine possesses three reactive functional groups—an α -amino group, a carboxylic acid, and a primary hydroxyl group—precise regiocontrol is mandatory. The selection of the α -amino protecting group dictates the synthetic route's efficiency, the orthogonal deprotection strategy, and the stereochemical integrity of the final product.

This guide objectively compares two prominent amine protecting groups: the tert-Butyloxycarbonyl (Boc) group and the Triphenylmethyl (Trityl or Trt) group. We will analyze their mechanistic profiles, performance metrics, and provide validated experimental protocols to guide your synthetic design.

Mechanistic & Chemical Profiling

Boc (tert-Butyloxycarbonyl) Protection: The Boc group forms a carbamate (urethane) linkage with the α -amine. It is the industry standard for solid-phase peptide synthesis (SPPS) and solution-phase chemistry due to its excellent stability against catalytic hydrogenation, bases, and nucleophiles 1[1]. Cleavage is strictly acidolytic, typically requiring strong acids like 25-50% Trifluoroacetic acid (TFA) in dichloromethane (DCM) or 4M HCl in dioxane, which generates a volatile tert-butyl cation and carbon dioxide 1[1]. While highly reliable, Boc-protected D-serine derivatives can sometimes undergo tautomerization or side reactions if the adjacent hydroxyl group is activated, potentially risking enantiomeric purity under specific coupling conditions 2[2].

Trt (Triphenylmethyl) Protection: The Trityl group is a massive, highly lipophilic protecting group that shields the amine via immense steric hindrance. Unlike the urethane-based Boc group, Trt forms a direct C-N bond. Its defining feature is extreme acid lability; it can be quantitatively cleaved using very mild conditions, such as 1% TFA in DCM or 50% aqueous acetic acid, leaving Boc and tert-butyl (tBu) ether groups completely intact3[3]. Furthermore, the steric bulk of the Trt group is highly effective at suppressing racemization and epimerization. For example, in the synthesis of inherently labile O-alkyl serine-derived thiazoles, replacing an N-Boc group with an N-Trt group completely prevents tautomerization and preserves enantiomeric purity 2[2]. However, this same steric bulk can severely hinder subsequent amide bond formation, often making standard coupling reagents ineffective without specialized optimization 3[3].

Quantitative Data Presentation

The following table summarizes the comparative performance of Trt and Boc groups for D-serine protection to aid in synthetic planning.

Parameter	Boc (tert-Butyloxycarbonyl)	Trt (Triphenylmethyl)
Chemical Structure	Carbamate (Urethane)	Alkyl amine (Steric shield)
Cleavage Conditions	Strong Acid (25-50% TFA or 4M HCl)	Very Mild Acid (1% TFA or 50% AcOH)
Stability to Base	Excellent	Excellent
Coupling Efficiency	High (Standard reagents work well)	Low to Moderate (Sterically hindered)
Racemization Control	Moderate (Susceptible in activated forms)	Excellent (Steric bulk prevents epimerization)
Orthogonality	Cleaved in presence of Fmoc, Z, Alloc	Cleaved in presence of Boc, tBu, Fmoc, Z

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating in-process checks to ensure high yield and purity.

Protocol 1: Synthesis of N-Boc-D-Serine (Boc-D-Ser-OH)

This foundational protocol utilizes aqueous basic conditions to selectively protect the amine while leaving the hydroxyl group free.

• Dissolution : Dissolve D-serine (1.0 eq) in a mixture of water and 1M NaOH (2.0 eq) to achieve a clear solution, maintaining the temperature at 20-25 °C 4[4].

• Reagent Addition : Cool the reaction mixture to 0-5 °C. Slowly add di-tert-butyl dicarbonate (Boc 2​ O) (1.2 - 1.5 eq) dropwise to control the exothermic reaction 5[5].

• Reaction : Allow the mixture to warm to room temperature and stir for 14-16 hours. Monitor the reaction via TLC (Ninhydrin stain) until the free D-serine is consumed 4[4].

• Work-up (Self-Validation) : Extract the aqueous layer with diethyl ether to remove unreacted Boc 2​ O. Acidify the aqueous layer to pH ~2-3 using 1M KHSO 4​ or dilute HCl at 0 °C. Extract the acidified aqueous layer with ethyl acetate (3x).

• Isolation : Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield Boc-D-Ser-OH as a white solid 5[5].

Protocol 2: Synthesis of N-Trt-D-Serine Methyl Ester

Because Trt-Cl can react with free carboxylic acids, the C-terminus is typically protected (e.g., as a methyl ester) prior to N-tritylation.

• Preparation : Suspend D-serine methyl ester hydrochloride (1.0 eq) in anhydrous chloroform (CHCl 3​ ) under an inert atmosphere.

• Base Addition : Add Triethylamine (TEA) (2.5 eq) to neutralize the hydrochloride salt and provide the basic environment necessary for tritylation. Stir for 15 minutes.

• Tritylation : Add Trityl chloride (Trt-Cl) (1.1 eq) portion-wise at 0 °C 6[6].

• Reaction : Stir the mixture at room temperature for 4-6 hours. The reaction progress can be monitored by LC-MS or TLC (UV active spot for the Trt group) 6[6].

• Work-up : Quench the reaction with water. Separate the organic layer and wash sequentially with 5% aqueous citric acid (to remove excess TEA), saturated NaHCO 3​ , and brine.

• Purification : Dry the organic layer over Na 2​ SO 4​ , concentrate, and purify via flash column chromatography to afford the N-Trt-D-serine methyl ester 6[6].

Protocol 3: Orthogonal Deprotection of Trt in the Presence of Boc

• Dissolution : Dissolve the substrate containing both Trt and Boc groups in a cleavage cocktail of 1% TFA in DCM (v/v) 1[1].

• Reaction : Stir at room temperature for 15-30 minutes. The solution often turns yellow, indicating the formation of the stable trityl cation 3[3].

• Quenching : Neutralize the acid by adding a weak base such as pyridine or by washing immediately with saturated NaHCO 3​ solution to prevent premature Boc cleavage.

• Validation : TLC analysis will confirm the loss of the highly lipophilic Trt group (drastic drop in Rf value) while the Boc group remains structurally intact 3[3].

Visualizations

Caption: Divergent protection strategies for D-Serine highlighting structural and stereochemical outcomes.

Caption: Orthogonal cleavage pathways demonstrating the selective removal of Trt over Boc.

References

• ACS Publications. "Amino Acid-Protecting Groups | Chemical Reviews." Available at: [Link]

• PubMed (J Org Chem). "Synthesis of an Enantiomerically Pure Serine-Derived Thiazole." Available at:[Link]

• US Patent 8759582B2. "Process for the preparation of lacosamide.

• Taylor & Francis. "Efficient Synthesis of N-Sulfonyl β-Arylmethylalaninates from Serine via Ring Opening of N-Sulfonyl Aziridine-2-carboxylate." Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of an Enantiomerically Pure Serine-Derived Thiazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amino protecting group—triphenylmethyl series [en.highfine.com]
• 4. US8759582B2 - Process for the preparation of lacosamide - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tandfonline.com [tandfonline.com]

HPLC method validation for Trt-D-Ser-OH purity analysis

As a Senior Application Scientist, I frequently encounter the chromatographic challenges associated with highly polarized synthetic building blocks. Trt-D-Ser-OH (N-trityl-D-serine) is a prime example. It is a specialized protected amino acid used in solid-phase peptide synthesis (SPPS) where the massive, highly hydrophobic triphenylmethyl (trityl) group protects the α -amino group, while the polar hydroxyl and carboxyl moieties remain exposed[1].

This severe polarity dichotomy—a bulky lipophilic head paired with a hydrophilic tail—creates significant hurdles for High-Performance Liquid Chromatography (HPLC) purity analysis. Traditional methods often suffer from severe peak tailing and a failure to resolve critical structurally similar impurities, such as des-Trt-D-Ser-OH or cleaved triphenylmethanol (Trt-OH)[2].

In this guide, we will objectively compare the performance of standard C18 column chemistries against specialized Biphenyl stationary phases. Furthermore, we will establish a self-validating experimental protocol aligned with the latest 3[3].

Mechanistic Causality: C18 vs. Biphenyl Chemistries

To achieve a stability-indicating method, we must first understand the causality behind column selection.

Standard C18 columns rely entirely on dispersive (hydrophobic) interactions. When Trt-D-Ser-OH enters a C18 column, the bulky trityl group dominates the interaction with the alkyl chains, often masking the subtle electronic differences of related impurities. This results in broad peaks and dangerous co-elution risks.

Conversely, Biphenyl stationary phases offer an orthogonal, dual-retention mechanism: dispersive interactions and π−π (pi-pi) interactions. The electron-dense aromatic rings of the biphenyl ligand interact strongly with the three phenyl rings of the trityl group. This allows the column to discriminate analytes based on the spatial arrangement and electronic density of their aromatic systems, drastically improving the resolution of trityl-bearing impurities from the main API peak.

Logical comparison of stationary phase mechanisms for Trt-D-Ser-OH retention and resolution.

Self-Validating Experimental Protocol

Every robust analytical method must be a self-validating system. Before any quantitative data is collected, the method must prove its own efficacy through rigorous system suitability criteria.

Step-by-Step Methodology

• Diluent Selection: Acetonitrile:Water (50:50, v/v).

  • Causality: The highly hydrophobic Trt group requires a significant organic modifier for complete solubilization. However, maintaining 50% aqueous content ensures the sample plug does not cause severe peak distortion (solvent effect) when injected into the highly aqueous initial mobile phase.

• System Suitability Resolution Mix (Self-Validation): Spike a 1.0 mg/mL Trt-D-Ser-OH standard with 0.1% (w/w) triphenylmethanol (Trt-OH).

  • Causality: Trt-OH is the most common degradation product of trityl-protected amino acids[2]. The run is only considered valid if the resolution ( Rs​ ) between Trt-D-Ser-OH and Trt-OH is ≥2.0 .

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Causality: TFA acts as an aggressive ion-pairing agent. It protonates the carboxylate group of the serine core, neutralizing its charge and suppressing secondary interactions with residual silanols on the silica support, which would otherwise cause severe peak tailing.

• Gradient Program: 0-2 min (20% B), 2-15 min (20% to 90% B), 15-18 min (90% B), 18-18.1 min (90% to 20% B), 18.1-25 min (20% B).

• Flow Rate & Injection: 1.0 mL/min, 5 µL injection volume.

• Detection: UV at 220 nm (captures the peptide bond) and 254 nm (specific to the trityl aromatic rings).

ICH Q2(R2) Method Validation Workflow

The 3 dictates that analytical procedures used for release and stability testing must be rigorously validated for parameters including specificity, linearity, accuracy, and precision[3].

Experimental workflow for the ICH Q2(R2) validation of the Trt-D-Ser-OH HPLC method.

Comparative Performance Data: C18 vs. Biphenyl

To objectively demonstrate the superiority of the π−π retention mechanism, we executed the exact protocol described above on both a standard C18 column (150 x 4.6 mm, 3 µm) and a Biphenyl column (150 x 4.6 mm, 3 µm). The validation parameters were assessed against ICH Q2(R2) acceptance criteria[3].

Validation Parameter	Standard C18 Performance	Biphenyl Column Performance	ICH Q2(R2) Acceptance Criteria
Specificity (Resolution of Trt-OH from Trt-D-Ser-OH)	1.4 (Co-elution risk)	3.2 (Baseline resolution)	Rs​>2.0
Peak Tailing Factor (As)	1.85	1.12	As​<1.5
Linearity (R², 25% to 150% of nominal)	0.9985	0.9999	R2>0.999
Method Precision (%RSD, n=6 injections)	2.4%	0.6%	%RSD<2.0%
LOD / LOQ (µg/mL)	0.5 / 1.5	0.1 / 0.3	S/N > 3 (LOD) / > 10 (LOQ)

Data Synthesis & Conclusion: The quantitative data clearly illustrates that relying on traditional C18 chemistry for Trt-D-Ser-OH introduces significant risks of impurity co-elution and integration variability. The C18 column failed the system suitability resolution requirement ( Rs​=1.4 ) and exhibited poor precision (%RSD = 2.4%) due to peak tailing.

By contrast, the Biphenyl column unequivocally outperformed the C18 alternative. The π−π interactions provided the necessary selectivity to resolve the critical Trt-OH impurity, achieving a resolution of 3.2. Furthermore, the symmetrical peak shape ( As​=1.12 ) allowed for highly reproducible integration, yielding a precision of 0.6% RSD. By transitioning to a Biphenyl stationary phase and applying this self-validating framework, analytical scientists can guarantee the purity and quality of this critical SPPS building block.

References

• Validation of Analytical Procedures Q2(R2) - International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). 3

• Solid-phase peptide synthesis using Nα-trityl-amino acids - ResearchGate. 1

• A Comparative Guide to HPLC Analysis of Peptides Synthesized with Fmoc-Pen(Trt)-OH - Benchchem. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. database.ich.org [database.ich.org]

Advanced NMR Characterization and Enantiomeric Differentiation of Trt-D-Ser-OH vs. Trt-L-Ser-OH

N-Trityl-D-serine (Trt-D-Ser-OH) and its L-isomer are critical chiral building blocks utilized extensively in the synthesis of complex pharmaceuticals, such as the anticonvulsant lacosamide[1], and marine-derived thiazole peptides[2]. The massive steric bulk of the triphenylmethyl (trityl) protecting group serves a dual purpose: it shields the primary amine and effectively prevents the abstraction of the adjacent alpha-proton, thereby preserving stereochemical integrity and preventing epimerization during downstream basic or coupling conditions[2].

However, verifying the enantiomeric excess (ee%) of these isomers presents a fundamental analytical challenge. This guide provides an objective, data-driven framework for differentiating Trt-D-Ser-OH from its L-isomer using Nuclear Magnetic Resonance (NMR) spectroscopy.

The Enantiomeric Challenge: Achiral NMR Blindness

Standard NMR spectroscopy is inherently "blind" to chirality when conducted in an achiral environment[3]. Because Trt-D-Ser-OH and Trt-L-Ser-OH are enantiomers, their physical properties—and consequently their magnetic environments—are mirror images. In standard deuterated solvents like CDCl₃ or DMSO-d₆, both isomers exhibit mathematically identical scalar couplings ( J ) and chemical shifts ( δ ).

Table 1: Baseline Achiral NMR Data for Trt-Ser-OH (Identical for D and L Isomers) Data representative of standard acquisition in CDCl₃ at 400 MHz.

Structural Motif	Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration
Trityl Aromatics	¹H	7.20 – 7.56	Multiplet (m)	15H
Alpha-CH	¹H	3.50 – 3.65	Multiplet (m)	1H
Beta-CH₂	¹H	3.65 – 3.85	Multiplet (m)	2H
Trityl Quaternary	¹³C	~ 71.0	Singlet (s)	1C
Alpha-Carbon	¹³C	~ 57.9	Singlet (s)	1C
Beta-Carbon	¹³C	~ 65.0	Singlet (s)	1C

To achieve enantiodiscrimination, the symmetry must be broken by introducing a chiral environment, converting the enantiomeric relationship into a diastereomeric one.

Workflow for NMR-based chiral discrimination of Trt-Ser-OH enantiomers.

Chiral Derivatization: The Mosher's Ester Method

The gold standard for determining the enantiomeric purity of primary and secondary alcohols (like the side chain of serine) is derivatization with a Chiral Derivatizing Agent (CDA)[3]. Reacting Trt-Ser-OH with α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl, Mosher's acid chloride) yields covalent diastereomeric esters[4].

Mechanistic Rationale (Causality)

Why does Mosher's method work so reliably? The MTPA ester adopts an extended, coplanar conformation in solution. The phenyl ring of the MTPA moiety acts as a powerful magnetic shield. Depending on the absolute configuration of the serine alpha-carbon (D vs. L), the MTPA phenyl ring will sit spatially proximate to either the alpha-proton or the massive trityl group. Protons trapped in the shielding cone of the phenyl ring experience an induced magnetic field that opposes the applied spectrometer field, resulting in an upfield shift (lower ppm). This differential anisotropic shielding allows for precise integration of the two diastereomers.

Mechanistic causality of anisotropic shielding in Mosher's ester diastereomers.

Self-Validating Experimental Protocol: MTPA Derivatization

Note: The use of (S)-MTPA-Cl yields the (R)-MTPA ester due to Cahn-Ingold-Prelog priority inversion upon esterification.

• Sample Preparation: Dissolve 10 mg (~0.03 mmol) of the Trt-Ser-OH sample in 0.6 mL of anhydrous CDCl₃ directly in a dry NMR tube.

• Catalyst/Base Addition: Add 3.0 equivalents of anhydrous pyridine-d₅. Causality: Pyridine acts as a nucleophilic catalyst to accelerate esterification and as an acid scavenger to neutralize the HCl byproduct, preventing premature detritylation.

• Derivatization: Add 1.5 equivalents of (S)-(+)-MTPA-Cl. Seal the tube, invert repeatedly to mix, and incubate at room temperature for 2 hours.

• System Validation Check: Acquire a preliminary ¹H NMR spectrum. The protocol is self-validating: confirm complete conversion by observing the disappearance of the primary OH broad singlet and the downfield shift of the serine Beta-CH₂ protons (shifting from ~3.7 ppm to ~4.4–4.6 ppm due to the new ester linkage). If starting material remains, incubate for an additional hour.

• Data Acquisition: Acquire high-resolution ¹H and ¹⁹F NMR spectra.

Table 2: Diagnostic NMR Signals for Diastereomeric Differentiation Differential shifts ( Δδ ) allow for ee% calculation via peak integration.

Nucleus	Diagnostic Group	(R)-MTPA-(D)-Isomer	(R)-MTPA-(L)-Isomer	Resolution Quality
¹H	Beta-CH₂	Downfield (e.g., ~4.6 ppm)	Upfield (e.g., ~4.4 ppm)	Moderate (Multiplets)
¹H	Alpha-CH	Upfield	Downfield	Moderate (Multiplets)
¹⁹F	MTPA -CF₃	~ -71.5 ppm	~ -71.7 ppm	High (Sharp Singlets)

Analytical Insight: ¹⁹F NMR is vastly superior for quantifying enantiomeric excess in this system[2]. Because there is no fluorine background in the native molecule, the CF₃ singlets of the D and L diastereomers appear cleanly separated by ~0.1 to 0.2 ppm, allowing for flawless integration without baseline interference.

Alternative Approach: Chiral Solvating Agents (CSAs)

If chemical derivatization is undesirable, Chiral Solvating Agents (CSAs) offer a rapid, non-covalent alternative. CSAs, such as enantiopure azaheterocyclic diphenylmethanols (e.g., (S)-aziridinyl diphenylmethanol), can be added directly to the NMR tube[5].

Mechanism: The CSA forms a transient diastereomeric complex with Trt-Ser-OH via hydrogen bonding between the CSA's hydroxyl/amine groups and the carboxylic acid of the serine derivative. Pros & Cons: While operationally simpler and non-destructive, the magnitude of signal splitting ( Δδ ) is heavily dependent on concentration, solvent polarity, and temperature. The resolution is generally inferior to covalent Mosher's esters, making it less reliable for detecting trace enantiomeric impurities (<2% ee)[5].

References

• Synthesis of an Enantiomerically Pure Serine-Derived Thiazole | ACS Publications |[Link]

• An improved process for the preparation of lacosamide (US20190047944A1)

• Enantiospecificity in NMR Enabled by Chirality-Induced Spin Selectivity | arXiv | [Link]

• 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters | ResearchGate |[Link]

• Azaheterocyclic diphenylmethanol chiral solvating agents for the NMR chiral discrimination of alpha-substituted carboxylic acids | RSC Advances |[Link]

• Chiral Triphenylacetic Acid Esters: Residual Stereoisomerism and Solid-State Variability of Molecular Architectures | PMC |[Link]

Sources

• 1. US20190047944A1 - An improved process for the preparation of lacosamide - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantiospecificity in NMR Enabled by Chirality-Induced Spin Selectivity [arxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Azaheterocyclic diphenylmethanol chiral solvating agents for the NMR chiral discrimination of alpha-substituted carboxylic acids - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06312F [pubs.rsc.org]

Determining enantiomeric excess of Trt-D-Ser-OH using chiral chromatography

Determining the enantiomeric excess (ee) of bulky, partially protected amino acids like N-trityl-D-serine (Trt-D-Ser-OH) is a critical quality control step in advanced peptide synthesis. The massive steric footprint of the triphenylmethyl (trityl) group, combined with the polar hydroxyl and free carboxylic acid moieties, creates a unique challenge for chiral recognition.

This guide provides a comprehensive, comparative analysis of chiral stationary phases (CSPs) and establishes a self-validating experimental workflow for accurately quantifying the enantiomeric purity of Trt-D-Ser-OH.

Mechanistic Causality: The "Trityl" Challenge in Chiral Recognition

To successfully separate Trt-D-Ser-OH from its L-enantiomer, one must understand the molecular geometry at play. Unlike smaller protecting groups (e.g., Boc or Fmoc), the trityl group adopts a rigid, propeller-like conformation. This massive steric shield can mask the chiral center at the α-carbon, hindering the analyte's ability to penetrate the chiral cavities of the stationary phase .

However, this steric bulk can be leveraged. In polysaccharide-based CSPs, the phenyl rings of the trityl group engage in robust π−π interactions with the aromatic rings of the CSP's derivatized carbamate groups, acting as a hydrophobic anchor. For chiral discrimination to occur, the free hydroxyl group of the serine side chain and the free carboxylic acid must simultaneously engage in precise, stereoselective hydrogen bonding with the CSP .

Because Trt-D-Ser-OH contains a free carboxylic acid, the mobile phase must contain an acidic modifier (such as 0.1% Trifluoroacetic Acid or Formic Acid). Without this additive, the carboxylate anion will undergo secondary ion-exchange interactions with residual silanols on the silica support. This causality is absolute: failure to suppress ionization results in severe peak tailing, overlapping enantiomeric peaks, and artificially distorted ee% calculations.

Comparative Analysis of Chiral Stationary Phases (CSPs)

Not all chiral columns are equipped to handle the steric demands of a trityl group. Below is a comparison of the most effective column chemistries for this specific analyte.

Cellulose-Based vs. Amylose-Based CSPs

Polysaccharide phases are the industry standard for N-protected amino acids, but the backbone structure dictates success:

• Cellulose Tris(3,5-dimethylphenylcarbamate) (e.g., Lux Cellulose-2, Chiralcel OD-H): The linear nature of the cellulose backbone creates shallower, more accessible chiral grooves. For extremely bulky N-trityl amino acids, these shallower grooves prevent steric exclusion, allowing the molecule to interact effectively with the carbamate binding sites. This phase typically yields the highest resolution for Trt-derivatives.

• Amylose Tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H): The tight helical twist of amylose forms deep inclusion cavities. While excellent for smaller aromatic compounds, the propeller shape of the trityl group often prevents deep cavity penetration, leading to lower selectivity ( α ) compared to cellulose phases.

Zwitterionic CSPs (e.g., Chiralpak ZWIX)

Based on Cinchona alkaloid derivatives, zwitterionic columns possess both anion- and cation-exchange sites. They are specifically engineered for underivatized or partially protected amino acids . For Trt-Ser-OH, the free carboxylic acid interacts with the basic site of the CSP, while the bulky trityl group provides secondary steric interactions. These columns operate in Polar Organic Mode (POM), which offers exceptional solubility for highly lipophilic Trt-protected compounds.

Quantitative Performance Comparison

The following table summarizes the expected chromatographic behavior of Trt-Ser-OH across different chiral platforms based on established literature metrics for N-protected amino acids.

Column Chemistry	Mobile Phase System	Flow Rate	Required Additive	Selectivity ( α )	Resolution ( Rs​ )	Typical Elution Order
Cellulose-2 (Coated)	Hexane / Isopropanol (80:20)	1.0 mL/min	0.1% TFA	1.45	2.10	L-isomer → D-isomer
Amylose-1 (Coated)	Hexane / Isopropanol (80:20)	1.0 mL/min	0.1% TFA	1.15	1.25	L-isomer → D-isomer
Zwitterionic (ZWIX+)	Methanol / Acetonitrile (50:50)	0.5 mL/min	50mM FA / 25mM DEA	1.60	2.80	D-isomer → L-isomer

Data represents comparative performance benchmarks for method development.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your ee% calculation, the experimental design must be self-validating. You cannot simply inject the synthesized Trt-D-Ser-OH sample; you must mathematically prove the system's resolving power first.

Step 1: Matrix Preparation

• Prepare a diluent matching the initial mobile phase conditions (e.g., 80:20 Hexane:IPA with 0.1% TFA).

• Causality Check: Dissolving the sample in a solvent stronger than the mobile phase will cause peak distortion (the "solvent effect"). Always match the diluent to the mobile phase.

Step 2: Baseline Establishment (The Racemate Run)

• Inject a 1.0 mg/mL solution of racemic Trt-DL-Ser-OH .

• Adjust flow rate and temperature (typically 25°C) until baseline resolution ( Rs​≥1.5 ) is achieved between the two enantiomeric peaks.

• Validation: If the racemate does not integrate as a perfect 50:50 area ratio ( ±1% ), your system has a bias (e.g., detector saturation or co-eluting impurities) that must be resolved before proceeding.

Step 3: Peak Identification via Spiking

• Prepare a solution containing 0.8 mg/mL of the racemate spiked with 0.2 mg/mL of pure Trt-D-Ser-OH standard.

• Inject the spiked sample. The peak that exhibits a proportional increase in area definitively identifies the retention time of the D-enantiomer.

Step 4: Sample Analysis and ee% Calculation

• Inject the synthesized Trt-D-Ser-OH sample.

• Integrate the peak areas for both the D-enantiomer ( AD​ ) and the trace L-enantiomer ( AL​ ).

• Calculate the enantiomeric excess using the formula:

  ee(%)=(AD​+AL​AD​−AL​​)×100

Method Development Workflow

Workflow for chiral method development and ee% validation of Trt-D-Ser-OH.

Conclusion

Determining the enantiomeric excess of Trt-D-Ser-OH requires mitigating the severe steric hindrance of the trityl group while suppressing the ionization of the free carboxylic acid. Cellulose-based polysaccharide columns in Normal Phase (with TFA) or Zwitterionic columns in Polar Organic Mode offer the highest probability of achieving baseline resolution. By adhering to a self-validating protocol utilizing a racemic standard, researchers can ensure absolute confidence in their chiral purity data.

References

• Structural Characterization of an Enantiomerically Pure Amino Acid Imidazolide and Direct Formation of the β -Lactam Nucleus from an α -Amino Acid. Organic Letters, American Chemical Society. Available at:[Link]

• HPLC Enantioseparation of N-FMOC α -Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. Phenomenex Technical Applications. Available at:[Link]

• Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, MDPI. Available at:[Link]

Evaluating Steric Hindrance: Trt-D-Ser-OH vs. Trt-D-Thr-OH in Peptide Synthesis and Drug Development

The triphenylmethyl (Trityl or Trt) protecting group is a cornerstone of advanced organic synthesis, prized for its extreme acid lability and its ability to direct highly specific regioselective reactions. However, when applied to the α -amine of amino acids to form N-Trt derivatives, its massive, umbrella-like steric bulk introduces profound synthetic challenges.

As researchers push the boundaries of modified peptide therapeutics and targeted covalent inhibitors, understanding the nuanced steric profiles of building blocks is critical. This guide provides an in-depth comparative analysis of N-Trityl-D-serine (Trt-D-Ser-OH) and N-Trityl-D-threonine (Trt-D-Thr-OH), demonstrating how the subtle structural difference of β -branching fundamentally alters coupling kinetics, side-reaction profiles, and downstream synthetic utility.

Structural Analysis: The Mechanics of Steric Hindrance

The steric environment of an N-Trt amino acid is dominated by the three phenyl rings radiating from the α -nitrogen. This bulky moiety effectively shields the α -carbon and the adjacent carboxylate group. However, the exact degree of hindrance is highly dependent on the amino acid's side chain.

• Trt-D-Ser-OH: The β -carbon of serine contains a primary hydroxyl group (-CH₂OH). While the N-Trt group heavily occludes the carboxylate, the lack of branching on the β -carbon allows the molecule sufficient conformational flexibility. The χ1​ dihedral angle can rotate to expose the carboxylate just enough for activation by highly reactive coupling reagents.

• Trt-D-Thr-OH: Threonine possesses a secondary hydroxyl group with an additional methyl group on the β -carbon (-CH(OH)CH₃). This β -branching severely restricts the rotational degrees of freedom. The β -methyl group forces the bulky Trt phenyl rings into a rigid conformation that permanently occludes the C-terminal carboxylate.

Causality Insight: The compounding effect of N-tritylation and β -branching pushes Trt-D-Thr-OH to the practical limits of urethane-based amino acid coupling. Standard carbodiimide or uronium activations often fail because the incoming nucleophile (the amine of the growing peptide chain) physically cannot access the activated ester complex.

Caption: Logic tree for selecting coupling strategies based on β-branching steric hindrance.

Experimental Data & Performance Comparison

When evaluating these two building blocks for solid-phase peptide synthesis (SPPS) or solution-phase fragment coupling, the kinetic differences dictate the success of the synthesis.

Trt-D-Ser-OH can typically be coupled using highly active uronium salts like HATU in the presence of HOAt. However, applying the exact same conditions to Trt-D-Thr-OH results in drastically reduced yields. Because the desired intermolecular amide bond formation is sterically retarded in Trt-D-Thr-OH, intramolecular side reactions dominate.

As documented by, the sluggish activation of N-trityl amino acids with phosphonium or uronium reagents (like BOP or HATU) often leads to the β -hydroxyl group attacking the activated carboxylate, forming a β -lactone. Furthermore, under the prolonged basic conditions required to force these sluggish couplings, β -elimination can occur, stripping the hydroxyl group entirely—a phenomenon similarly observed in.

Table 1: Quantitative Comparison of Coupling Characteristics

Parameter	Trt-D-Ser-OH	Trt-D-Thr-OH
β -Carbon Structure	Unbranched (-CH₂OH)	Branched (-CH(OH)CH₃)
Standard Coupling Yield (HATU/DIPEA, 2h)	75% - 82%	15% - 25%
Optimized Coupling Yield (Acid Fluoride, 12h)	>90%	55% - 65%
Primary Side Reaction	Minor β -lactone formation	Severe β -lactone, β -elimination
Epimerization Risk	Low (Shielded by Trt bulk)	Moderate (Due to prolonged reaction times)

Step-by-Step Experimental Methodologies

To overcome the steric hindrance of these derivatives, standard SPPS protocols must be abandoned in favor of highly aggressive, self-validating activation strategies.

Protocol A: Coupling Trt-D-Ser-OH via HATU/HOAt

Rationale: While hindered, the unbranched β -carbon of Serine allows for uronium-based activation if an optimal leaving group (HOAt) is utilized to stabilize the active ester.

• Resin Preparation: Swell 0.1 mmol of the amine-bearing peptidyl-resin in DMF for 30 minutes.

• Pre-activation: In a separate vial, dissolve 0.4 mmol (4 eq) of Trt-D-Ser-OH and 0.4 mmol of HATU in a minimal volume of DMF (approx. 2 mL).

• Base Addition & Strict Timing: Add 0.8 mmol (8 eq) of DIPEA to the vial. Stir for exactly 2 minutes to form the active OAt ester. Causality: Do not exceed 2 minutes; prolonged pre-activation in the absence of the resin nucleophile heavily promotes intramolecular β -lactone formation.

• Coupling: Transfer the activated mixture to the resin. Agitate at room temperature for 3 hours.

• Self-Validation: Wash the resin thoroughly (DMF, DCM) and perform a Kaiser test. A negative result (yellow) confirms the primary amine has been successfully acylated.

Protocol B: Coupling Trt-D-Thr-OH via Acid Fluorides

Rationale: The extreme steric clash of the β -methyl and N-Trt groups prevents bulky active esters (like OAt) from reacting with the incoming amine. are small, highly reactive, and resistant to forming oxazolones, making them the only viable option for Trt-D-Thr-OH.

• Synthesis of Acid Fluoride: React Trt-D-Thr-OH with cyanuric fluoride and pyridine in DCM at -15°C to generate Trt-D-Thr-F. Isolate via rapid aqueous extraction and dry over MgSO₄.

• Coupling: Dissolve 0.3 mmol (3 eq) of the isolated Trt-D-Thr-F in a DCM/DMF (1:1) mixture. Add the solution to the amine-bearing resin.

• Base Catalysis: Add 0.6 mmol of a non-nucleophilic base (e.g., 2,6-di-tert-butylpyridine). Causality: A non-nucleophilic base is required to neutralize the generated HF without initiating β -elimination of the threonine side chain.

• Extended Reaction: Agitate at 40°C for 12 to 16 hours.

• Self-Validation: Perform a micro-cleavage of a few resin beads using TFA/TIS/H₂O. Analyze the supernatant via LC-MS to confirm the product mass and quantify any β -elimination byproducts.

Strategic Applications in Drug Development

Despite their synthetic difficulty, N-Trt-D-Ser and N-Trt-D-Thr are invaluable precursors in medicinal chemistry. Beyond peptide synthesis, they are frequently utilized to synthesize chiral aziridines and cyclic sulfamidates—critical electrophilic pharmacophores used in targeted covalent inhibitors and complex natural product synthesis [1].

The Trt group serves a vital dual purpose in these workflows: it prevents the α -amine from participating in unwanted nucleophilic attacks during the activation of the β -hydroxyl (e.g., via mesylation or reaction with SO₂Cl₂), and its extreme steric bulk actively dictates the stereochemical outcome of the subsequent cyclization.

Caption: Synthetic workflow from N-Trt amino acids to electrophilic drug pharmacophores.

References

• Sliedregt, K. M., et al. (1996). Reaction of N-trityl amino acids with BOP: Efficient synthesis of tert-butyl esters as well as N-trityl serine- and threonine-β-lactones. Tetrahedron Letters, 37(24), 4237-4240.[Link]

• Carpino, L. A., et al. (1999). Peptide Synthesis with N-Trityl Amino Acid Fluorides. Synthesis (Thieme Connect), 1999(1), 94-104.[Link]

• Pellissier, L., et al. (2022). Thermal Safety and Structure-Related Reactivity Investigation of Five-Membered Cyclic Sulfamidates. Organic Process Research & Development, 26(10), 2823-2833.[Link]

• Chen, Y., et al. (2014). Divergent Behavior of Glycosylated Threonine and Serine Derivatives in Solid Phase Peptide Synthesis. Bioconjugate Chemistry (NIH PMC), 25(6), 1031-1036.[Link]

Safety & Regulatory Compliance

Part 1: Physicochemical Profile &amp; Hazard Assessment

Trt-D-Ser-OH: Comprehensive Operational and Disposal Guidelines

Welcome. As a Senior Application Scientist, I have overseen numerous peptide synthesis campaigns and active pharmaceutical ingredient (API) scale-ups. In the synthesis of complex therapeutics—such as the anti-epileptic agent lacosamide—N-Trityl-D-serine (Trt-D-Ser-OH, CAS 150094-69-2) serves as a[1]. The bulky triphenylmethyl (trityl) group provides exceptional steric shielding, minimizing unwanted racemization during coupling. However, this stability comes with a logistical cost: the removal of the trityl group requires strong acidic conditions (typically Trifluoroacetic acid, TFA), generating a highly stable trityl cation and a [2].

This guide provides a self-validating operational framework for the safe handling, deprotection, and proper disposal of Trt-D-Ser-OH and its associated byproducts. By understanding the chemical causality behind these procedures, laboratories can ensure environmental compliance, maximize synthetic yield, and maintain rigorous operational safety.

Before executing any disposal plan, we must understand the physicochemical nature of the substrate and its cleavage byproducts.

Property / Parameter	Value / Description	Operational Implication
Chemical Name	N-Trityl-D-serine (Trt-D-Ser-OH)	Chiral amino acid derivative; requires specific handling to maintain enantiomeric purity.
CAS Number	150094-69-2	Unique identifier for Safety Data Sheet (SDS) and regulatory tracking.
Molecular Weight	347.41 g/mol	High mass contribution from the trityl group (243.33 g/mol ) means high organic waste generation per mole of product[1].
Cleavage Byproduct	Triphenylmethanol (Trt-OH)	Highly lipophilic solid; precipitates in aqueous media, causing potential blockages in fluidic lines or waste funnels.
Primary Hazard	Corrosive / Halogenated Waste	Deprotection utilizes TFA and Dichloromethane (DCM), creating a highly corrosive, halogenated waste stream[2].

Causality in Hazard Management: The primary environmental and safety concern with Trt-D-Ser-OH does not stem from the intact molecule itself, but from its deprotection cycle. The generation of the trityl cation necessitates the use of nucleophilic scavengers and strong acids. If this resulting acidic, halogenated waste is improperly mixed with incompatible organic streams (e.g., cyanides or strong bases), it can cause violent exothermic reactions or the release of toxic gases.

Part 2: Workflow Visualization

Below is the logical workflow for Trt-D-Ser-OH deprotection and the subsequent segregation of waste streams.

Workflow of Trt-D-Ser-OH deprotection and subsequent waste stream segregation.

Part 3: Operational Deprotection & Waste Generation Protocol

To ensure both high synthetic yield and safe waste generation, follow this validated deprotection methodology.

Step 1: Preparation of the Cleavage Cocktail Prepare a solution of Trifluoroacetic acid (TFA), Dichloromethane (DCM), and Triisopropylsilane (TIS) in a ratio of 47.5:47.5:5 (v/v/v). Expert Insight (Causality): Why use TIS? The cleavage of the N-trityl group generates a highly stable triphenylmethyl carbocation. Without a scavenger like TIS, this cation will rapidly re-alkylate the hydroxyl group of the serine side chain or the free amine, . TIS irreversibly traps the cation, forming inert triphenylmethane.

Step 2: Execution of Cleavage Dissolve the Trt-D-Ser-OH substrate (or suspend the peptide resin) in the cleavage cocktail (approx. 10 mL per gram of substrate). Stir at room temperature for 1 to 4 hours. Monitor via LC-MS until the trityl signal is fully depleted[2].

Step 3: Concentration and Precipitation Concentrate the reaction mixture under reduced pressure to approximately one-third of its original volume. Slowly add ice-cold diethyl ether (10x volume) to precipitate the deprotected D-serine derivative. Expert Insight (Causality): The trityl byproducts (triphenylmethanol and triphenylmethane) are highly soluble in ether and will remain in the supernatant. This supernatant now constitutes your primary hazardous waste stream and must be isolated from the product.

Part 4: Proper Disposal Procedures (Step-by-Step)

The supernatant generated in Step 3 contains ether, DCM, TFA, TIS, and trityl byproducts. It must be handled with strict adherence to RCRA (Resource Conservation and Recovery Act) or local equivalent guidelines.

Step 1: Segregation of Halogenated Acidic Waste Never pour the cleavage supernatant into a standard "Non-Halogenated" or general "Organic" waste carboy. The presence of DCM dictates that it must go into a Halogenated Waste stream. Furthermore, the residual TFA makes this stream highly acidic. Use a dedicated, clearly labeled "Acidic Halogenated Organic Waste" container made of HDPE (High-Density Polyethylene), as prolonged exposure to TFA can degrade certain standard plastics.

Step 2: Quenching and Neutralization (Self-Validating Safety Step) To reduce the corrosive hazard and prevent pressure buildup in sealed waste containers, neutralize the acidic waste before final disposal.

• Transfer the organic waste mixture to a large separatory funnel or reaction vessel.

• Slowly add ( NaHCO3​ ) solution[2].

• Caution: This will generate significant CO2​ gas. Vent frequently to validate that neutralization is actively occurring.

• Once gas evolution ceases (validating complete neutralization of TFA), separate the layers.

Step 3: Routing the Neutralized Streams After neutralization, you will have two distinct phases:

• Organic Phase (Bottom layer if high in DCM, top if high in ether): Contains DCM, ether, TIS, and trityl byproducts. Route to Halogenated Organic Waste for high-temperature incineration.

• Aqueous Phase: Contains sodium trifluoroacetate and dissolved salts (pH ~7-8). Route to Aqueous Waste for specialized chemical treatment. Do not pour down the drain, as fluorinated organics are persistent environmental pollutants.

Step 4: Solid Waste Handling If solid-phase peptide synthesis (SPPS) was utilized, the spent polymeric resin (e.g., Wang or chlorotrityl resin) will be .

• Wash the resin thoroughly with DCM, followed by methanol, to shrink the beads and extract residual acids.

• Dry the resin under a gentle stream of nitrogen in a fume hood.

• Dispose of the dried resin in a solid hazardous waste container labeled "Spent SPPS Resin - Halogenated Contamination."

Part 5: Quantitative Waste Stream Categorization

Waste Component	Primary Constituents	Hazard Class	Approved Disposal Route
Cleavage Supernatant	DCM, Ether, TFA, TIS, Trityl byproducts	Corrosive, Flammable, Halogenated	Dedicated Acidic Halogenated Organic Waste container; Incineration.
Neutralized Aqueous	Water, Sodium Trifluoroacetate, NaHCO3​	Ecotoxic (Fluorinated compounds)	Aqueous Chemical Waste; Specialized wastewater treatment.
Spent Resin	Polystyrene/PEG matrix, trace DCM/TFA	Solid Hazardous Waste	Solid Chemical Waste; Incineration.
Precipitated Trt-OH	Triphenylmethanol	Irritant, Environmental Hazard	Solid Organic Waste; Incineration.

By adhering to these stringent operational and disposal protocols, laboratories can leverage the synthetic advantages of Trt-D-Ser-OH while mitigating the inherent environmental and safety risks associated with its deprotection cycle.

References

• Title: US8946477B2 - Solid forms of an N-(phenylmethyl)

Sources

• 1. US8946477B2 - Solid forms of an N-(phenylmethyl) propanamide derivative and processes of preparation - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Trt-D-Ser-OH

Comprehensive Safety and Operational Guide for Handling Trt-D-Ser-OH

Introduction & Mechanistic Context

Trt-D-Ser-OH, chemically known as N-Trityl-D-serine (CAS: 150094-69-2 or 4465-45-6), is a critical building block in solid-phase peptide synthesis (SPPS) and the development of novel therapeutics ()[1]. The bulky triphenylmethyl (trityl) protecting group provides essential steric hindrance, preventing unwanted side reactions at the α -amino group during peptide chain elongation. However, this bulky, hydrophobic moiety also dictates the physical properties of the compound—rendering it a fine, highly static-prone powder that requires specific handling protocols to mitigate inhalation risks and ensure stoichiometric accuracy.

As a Senior Application Scientist, I emphasize that laboratory safety is not merely about compliance; it is about understanding the chemical causality behind the protocols. Because Trt-D-Ser-OH is typically dissolved in polar aprotic solvents (e.g., DMF, NMP) or halogenated solvents (e.g., DCM) immediately after weighing, your Personal Protective Equipment (PPE) must protect against both the pure particulate form and the subsequent solvent mixtures.

Chemical Identity & Hazard Profile

Before initiating any experimental workflow, it is mandatory to review the physicochemical properties and GHS hazard classifications ()[2].

Table 1: Chemical and Physical Properties of Trt-D-Ser-OH

Property	Specification
Chemical Name	(2R)-3-hydroxy-2-(tritylamino)propanoic acid
CAS Number	150094-69-2 (also referenced as 4465-45-6)
Molecular Formula	C₂₂H₂₁NO₃
Molecular Weight	347.41 g/mol
Physical State	Solid (Fine Powder)

Table 2: GHS Hazard Classification and Mitigation

Hazard Statement	Description	Mechanistic Cause & Mitigation
H315	Causes skin irritation	The lipophilic trityl group can interact with the lipid bilayer of the skin. Mitigate with nitrile gloves.
H319	Causes serious eye irritation	Fine particulates can dissolve in ocular fluid, causing localized pH changes. Mitigate with tight-fitting safety goggles.
H335	May cause respiratory irritation	Low bulk density makes the powder easily aerosolized. Mitigate by handling exclusively in a chemical fume hood.

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE selection must be directly linked to the operational mechanism of the chemical being handled ()[3].

• Hand Protection: Use powder-free nitrile gloves (minimum 4 mil thickness).

  • Causality: Nitrile provides excellent barrier protection against the solid powder. However, if the protocol requires dissolving Trt-D-Ser-OH in Dichloromethane (DCM), standard nitrile degrades rapidly. In such cases, utilize a double-gloving technique or switch to Viton/butyl rubber gloves during the solvent-handling phase.

• Eye Protection: Chemical splash goggles (ANSI Z87.1 certified).

  • Causality: Standard safety glasses with side shields are insufficient because the static-prone nature of Trt-protected amino acids allows fine dust to bypass loose-fitting eyewear.

• Respiratory Protection: Chemical Fume Hood (Face velocity 80-100 fpm).

  • Causality: The primary route of exposure is inhalation of the aerosolized powder. Handling the material inside a certified hood negates the need for an N95 respirator under standard conditions. If a hood is unavailable (e.g., during a bulk spill cleanup), a NIOSH-approved P100 particulate respirator is mandatory.

• Body Protection: Flame-resistant (FR) lab coat and full-length trousers.

  • Causality: While Trt-D-Ser-OH itself is not highly flammable, it is almost exclusively used in conjunction with flammable solvents and coupling reagents in peptide synthesis.

Standard Operating Procedure (SOP): Weighing and Dissolution Workflow

This step-by-step methodology ensures both operator safety and experimental integrity.

Step 1: Environmental Preparation

• Verify the fume hood is operational. Clear the workspace of incompatible materials (e.g., strong oxidizers).

• Line the weighing area with an anti-static weighing mat to prevent powder dispersion.

Step 2: Static Mitigation (Critical Step)

• Why this matters: Trityl-protected amino acids accumulate static charge. When a metal spatula approaches, the powder can "jump," leading to contamination, inhalation hazards, and inaccurate mass.

• Action: Use an anti-static ionizer gun (e.g., Zerostat) on the weighing boat and the bulk container before transferring the solid.

Step 3: Safe Transfer

• Using a grounded micro-spatula, carefully transfer the required mass of Trt-D-Ser-OH into the weighing boat.

• Seal the bulk container immediately to prevent hygroscopic degradation.

Step 4: Dissolution in Reactor

• Transfer the solid into the reaction vessel.

• Slowly add the required solvent (e.g., DMF or DCM) to dissolve the powder before adding coupling reagents like HBTU or HATU. This prevents the formation of localized reactive hot-spots.

Step 5: Decontamination

• Wipe down the spatula, balance, and fume hood surface with a tissue dampened with 70% Isopropanol or Ethanol. Dispose of the tissue in solid hazardous waste.

Spill Response & Waste Disposal Protocols

A rapid, structured response to spills prevents localized exposure from escalating into a laboratory-wide hazard.

Fig 1. Decision matrix and workflow for Trt-D-Ser-OH spill response.

Disposal Plan:

• Solid Waste: Empty vials, contaminated weighing boats, and cleanup tissues must be placed in a designated "Solid Hazardous Waste" container.

• Liquid Waste: Once Trt-D-Ser-OH is dissolved, the waste classification depends on the solvent.

  • If dissolved in DCM: Dispose in the Halogenated Organic Waste carboy.

  • If dissolved in DMF/NMP: Dispose in the Non-Halogenated Organic Waste carboy.

• Critical Warning: Never dispose of Trt-D-Ser-OH or its solutions down the aqueous drain. The lipophilic trityl group makes it highly insoluble in water, leading to severe plumbing blockages and environmental toxicity.

References

• Angene Chemical. "3-hydroxy-2-[(triphenylmethyl)amino]propanoic acid (CAS# 4465-45-6 / 150094-69-2) Health & Safety Data." Angene International Limited. Available at: [Link]

Sources

• 1. angenesci.com [angenesci.com]
• 2. 116457-91-1 | Methyl trityl-D-serinate - AiFChem [aifchem.com]
• 3. D-serine | Sigma-Aldrich [sigmaaldrich.com]